4H-1,2,4-triazol-4-amine hydrochloride

• CAS: 10495-63-3

Core Science & Biosynthesis

The Versatile Nucleophile: A Technical Guide to the Mechanism of Action of 4H-1,2,4-Triazol-4-amine Hydrochloride in Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of the mechanism of action of 4H-1,2,4-triazol-4-amine hydrochloride, a versatile and highly valuable reagent in modern organic synthesis. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles governing its reactivity, with a particular focus on its role as a binucleophile in the construction of complex heterocyclic scaffolds. Through a detailed analysis of its electronic properties, the influence of the hydrochloride salt on its reactivity, and its application in a variety of transformative reactions, this guide aims to equip the reader with the necessary knowledge to effectively harness the synthetic potential of this important molecule. Key mechanistic pathways, including those in multicomponent reactions and the synthesis of nitrogen-bridged heterocycles, are examined with supporting evidence from the primary literature. Practical, field-proven experimental protocols and data are provided to bridge theory with application.

Introduction: The Rise of a Privileged Heterocyclic Building Block

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a wide array of biologically active compounds, including antifungal, antiviral, and anticancer agents.[1] 4H-1,2,4-Triazol-4-amine, and its hydrochloride salt, have emerged as a particularly strategic starting material for the synthesis of diverse and complex molecular architectures. Its unique structural feature, a five-membered aromatic ring containing three nitrogen atoms and an exocyclic amino group, bestows upon it a rich and tunable reactivity profile. This guide will dissect the intricate details of its mechanism of action, providing a comprehensive understanding of how this seemingly simple molecule can be a powerful tool in the synthetic chemist's arsenal.

Fundamental Principles of Reactivity

The synthetic utility of 4H-1,2,4-triazol-4-amine hydrochloride is rooted in its electronic structure and the interplay of its multiple nucleophilic centers.

The Binucleophilic Character of the 4-Amino-1,2,4-triazole Core

The 4-amino-1,2,4-triazole moiety possesses several potential nucleophilic sites: the exocyclic amino group (N-4 amine) and the nitrogen atoms within the triazole ring (N-1 and N-2). This distribution of electron density allows it to act as a potent binucleophile, a molecule with two nucleophilic centers, enabling it to react with two electrophilic sites, often in a sequential or concerted manner, to form cyclic structures.

The exocyclic amino group is a primary amine and, as expected, is a strong nucleophile. The ring nitrogen atoms, being part of an aromatic system, are less basic but can still participate in nucleophilic attack, particularly the N-1 and N-2 positions. The relative nucleophilicity of these sites can be influenced by the reaction conditions, the nature of the electrophile, and the presence of substituents on the triazole ring.

The Role of the Hydrochloride Salt: A Catalyst and a Modulator of Reactivity

The use of 4H-1,2,4-triazol-4-amine as its hydrochloride salt is a critical aspect of its application in many synthetic transformations. The hydrochloride serves a dual purpose: it enhances the solubility of the polar triazole in various organic solvents and, more importantly, it provides an acidic medium that can catalyze reactions and modulate the reactivity of the nucleophile.

Protonation of the triazole ring can occur at one of the ring nitrogens, typically N-1 or N-2. This protonation has a profound effect on the electronic properties of the molecule. A computational study on the protonation of 1,2,4-triazole using Density Functional Theory (DFT) has shown that protonation significantly alters the electron density distribution and the energies of the frontier molecular orbitals.[2] While the study focused on the parent 1,2,4-triazole, the principles can be extended to its 4-amino derivative.

Protonation of a ring nitrogen atom withdraws electron density from the ring, making the remaining unprotonated nitrogen atoms less nucleophilic. This can direct the initial nucleophilic attack to occur preferentially at the exocyclic amino group. Furthermore, the acidic conditions generated by the hydrochloride can activate electrophiles, such as carbonyl compounds, by protonating them, thereby increasing their susceptibility to nucleophilic attack. In some cases, the strength of the acid catalyst can even control the reaction pathway, leading to different products under different acidic conditions.[3]

Mechanism of Action in Key Organic Transformations

The binucleophilic nature of 4H-1,2,4-triazol-4-amine hydrochloride is best exemplified in its application for the synthesis of fused heterocyclic systems.

Synthesis of Nitrogen-Bridged Heterocycles: The Triazolothiadiazine and Triazolothiadiazole Scaffolds

A prominent application of 4-amino-1,2,4-triazoles is in the synthesis of nitrogen-bridged heterocycles, such as[3][4][5]triazolo[3,4-b][3][5][6]thiadiazines and[3][4][5]triazolo[3,4-b][3][5][6]thiadiazoles. These scaffolds are of significant interest due to their diverse biological activities.[5][7] The synthesis of these systems often involves the reaction of a 4-amino-3-mercapto-1,2,4-triazole derivative with a suitable dielectrophile.

In this context, the 4-amino-1,2,4-triazole core acts as a 1,2-binucleophile, with the exocyclic amino group and the adjacent ring nitrogen (N-1) or a substituent at the 3-position (like a thiol group) participating in the cyclization.

General Mechanistic Pathway for Triazolothiadiazine Synthesis:

The reaction of a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with an α-haloketone is a classic example. The mechanism proceeds as follows:

• Initial Nucleophilic Attack: The more nucleophilic thiol group attacks the electrophilic carbon of the α-haloketone, displacing the halide and forming an S-alkylated intermediate.

• Intramolecular Cyclization: The exocyclic amino group then acts as the second nucleophile, attacking the carbonyl carbon of the ketone in an intramolecular fashion.

• Dehydration: The resulting hemiaminal intermediate undergoes dehydration, often facilitated by the acidic conditions provided by the hydrochloride salt, to form the final triazolothiadiazine ring system.

Caption: General mechanism for the synthesis of triazolothiadiazines.

Multicomponent Reactions: A Strategy for Molecular Diversity

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all starting materials, are a powerful tool for the rapid generation of molecular complexity.[8] 4-Amino-1,2,4-triazoles are excellent substrates for MCRs due to their multiple reactive sites.

A notable example is the reaction of a 3-substituted-5-amino-1,2,4-triazole, a salicylaldehyde, and pyruvic acid. The reaction outcome can be switched between two different heterocyclic products by simply changing the reaction conditions, such as temperature and mode of activation (conventional heating vs. ultrasound).[8]

Mechanistic Considerations in a Switchable MCR:

• Pathway A (Conventional Heating): Under thermal conditions, the reaction may proceed through a pathway that favors the formation of a benzotriazolooxadiazocine-5-carboxylic acid. This likely involves a sequence of condensations and cyclizations where the thermodynamic product is favored.

• Pathway B (Ultrasonic Activation/Room Temperature): With ultrasonic activation or at room temperature, the reaction can be directed towards the formation of a tetrahydrotriazolopyrimidine derivative. This suggests a kinetically controlled pathway where the initial steps of the reaction are different or proceed at different rates compared to the thermally controlled reaction.

The role of the 4-amino-1,2,4-triazole in these MCRs is to act as the initial nucleophile, often through its exocyclic amino group, to form an imine with the aldehyde. This is followed by subsequent reactions with the other components, leading to the formation of the final heterocyclic system. The hydrochloride salt can play a crucial role in catalyzing the initial imine formation.

Cycloaddition Reactions: Building Rings with Precision

While less common than its role as a nucleophile in condensation reactions, the 4-amino-1,2,4-triazole scaffold can participate in cycloaddition reactions. For instance, derivatives of 4-amino-1,2,4-triazole can be involved in [4+2] cycloaddition reactions, where a diene system within the molecule reacts with a dienophile. The specific diene system can be constructed by appropriate substitution on the triazole ring or an attached substituent.

The mechanism of these cycloaddition reactions is governed by the principles of orbital symmetry and frontier molecular orbital theory. The electronic nature of the substituents on both the diene and dienophile components will dictate the regioselectivity and stereoselectivity of the reaction.

Field-Proven Experimental Protocols

To translate the mechanistic understanding into practical application, this section provides representative experimental protocols for key transformations involving 4H-1,2,4-triazol-4-amine and its derivatives.

General Procedure for the Synthesis of Schiff Bases from 4-Amino-4H-1,2,4-triazole

This protocol describes the condensation of 4-amino-4H-1,2,4-triazole with an aromatic aldehyde to form a Schiff base, a common intermediate in the synthesis of more complex heterocyclic systems.[1][9]

Materials:

• 4-Amino-4H-1,2,4-triazole (1.0 eq)

• Substituted aromatic aldehyde (1.0 eq)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 4-amino-4H-1,2,4-triazole (e.g., 0.84 g, 10 mmol) and the substituted aromatic aldehyde (10 mmol) in absolute ethanol (20 mL).

• Add a few drops of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 4-8 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Data Presentation:

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	N-Benzylidene-4H-1,2,4-triazol-4-amine	>90
2	4-Chlorobenzaldehyde	N-(4-Chlorobenzylidene)-4H-1,2,4-triazol-4-amine	>90
3	4-Methoxybenzaldehyde	N-(4-Methoxybenzylidene)-4H-1,2,4-triazol-4-amine	>90

Synthesis of a[3][4][5]Triazolo[4,3-b]pyridazine Derivative

This protocol illustrates the synthesis of a fused heterocyclic system through the reaction of a 4-amino-1,2,4-triazole derivative with an α,β-unsaturated ketone, a reaction that proceeds via a Michael addition followed by intramolecular cyclization and dehydration.

Materials:

• 4-Amino-5-(1H-indol-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (1.0 eq)

• Aromatic aldehyde (1.1 eq)

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

Procedure:

• To a solution of 4-amino-5-(1H-indol-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (e.g., 2.31 g, 10 mmol) in ethanol (30 mL), add the aromatic aldehyde (11 mmol).

• Add a few drops of concentrated hydrochloric acid.

• Reflux the mixture for 6-10 hours.

• Cool the reaction mixture to room temperature. The precipitated solid is collected by filtration.

• Wash the solid with cold ethanol and dry to obtain the desired indolo-triazolo-pyridazinethione.[3]

Caption: General workflow for synthesizing fused triazole systems.

Conclusion and Future Outlook

4H-1,2,4-Triazol-4-amine hydrochloride has firmly established itself as a cornerstone in the edifice of modern organic synthesis. Its predictable yet versatile reactivity, governed by its inherent binucleophilic character and modulated by the presence of the hydrochloride salt, allows for the efficient construction of a vast array of complex heterocyclic molecules. This guide has provided a comprehensive overview of its mechanism of action in key synthetic transformations, supported by mechanistic insights and practical experimental protocols.

The continued exploration of the synthetic potential of 4H-1,2,4-triazol-4-amine and its derivatives in novel multicomponent reactions, asymmetric catalysis, and the synthesis of functional materials promises to open new avenues in drug discovery and materials science. As our understanding of its reactivity deepens, so too will our ability to design and execute ever more elegant and efficient synthetic strategies.

References

• Boraei, A. T. A., Sarhan, A. A. M., Yousuf, S., & Barakat, A. (2020). Synthesis of a New Series of Nitrogen/Sulfur Heterocycles by Linking Four Rings: Indole; 1,2,4-Triazole; Pyridazine; and Quinoxaline. Molecules, 25(23), 5576. [Link]

• Farghaly, T. A., Abdallah, M. A., & Mahmoud, H. K. (2015). Synthesis of novel 1,2,4-triazoles and triazolo-thiadiazines as anticancer agents. Turkish Journal of Chemistry, 39(5), 955-969. [Link]

• Al-Ghorbani, M., & Al-Salahi, R. (2025). Appliance Features of 4-Amino-1,2,4-triazole-3-thiols in the Synthesis of 3,6-Disubstituted[3][4][5]Triazolo[3,4-b][3][5][6]thiadiazoles: A Review. Acta Chimica Slovenica, 72(2), 238-259. [Link]

• Farghaly, T. A. (2015). Synthesis of novel 1,2,4-triazoles and triazolo-thiadiazines as anticancer agents. SciSpace. [Link]

• Al-Ghorbani, M., & Al-Salahi, R. (2025). Appliance Features of 4-Amino-1,2,4-triazole-3-thiols in the Synthesis of 3,6-Disubstituted[3][4][5]Triazolo[3,4-b][3][5][6]thiadiazoles: A Review. PubMed. [Link]

• Hussein, F. A., Yaseen, Z. A., & Shakir, I. M. A. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Egyptian Journal of Chemistry, 65(1), 1-9. [Link]

• Panda, S. S., & Nayak, S. K. (2021). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

• Bachay, I. A., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. GinPolMedProject. [Link]

• Kumar, A., et al. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. ResearchGate. [Link]

• Singh, S., et al. (2013). A Review on 1, 2, 4 - Triazoles. Journal of Advanced Pharmacy Education and Research. [Link]

• Tam, A., Armstrong, I. S., & La Cruz, T. E. (2013). Multicomponent Synthesis of 1-Aryl 1,2,4-Triazoles. Organic Chemistry Portal. [Link]

• Andreani, A., et al. (2007). Synthesis of 1H-imidazo[1,2-b]-1,2,4-triazol-6-amines via multicomponent reaction. PubMed. [Link]

• Zhang, Y., et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [Link]

• Tam, A., Armstrong, I. S., & La Cruz, T. E. (2013). Multicomponent Synthesis of 1-Aryl 1,2,4-Triazoles. ACS Publications. [Link]

• Belghiti, A., et al. (2025). STUDY OF THE PROTONATION OF 1, 2, 4-TRIAZOLE. DFT CALCULATIONS. Revue Roumaine de Chimie. [Link]

• Komykhov, S. A., et al. (2015). Reactivity of C-Amino-1,2,4-triazoles toward Electrophiles: A Combined Computational and Experimental Study of Alkylation by Halogen Alkanes. PubMed. [Link]

• Kumar, A., & Maurya, R. A. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. [Link]

• Ukraintsev, I., et al. (2025). Switchable pathways of multicomponent heterocyclizations of 5-amino-1,2,4-triazoles with salicylaldehydes and pyruvic acid. Beilstein Journal of Organic Chemistry. [Link]

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Unlocking the Pharmacological Scaffold: A Preliminary Investigation into the Biological Activity of 4H-1,2,4-Triazol-4-Amine Hydrochloride

Executive Summary & Pharmacological Rationale

In modern medicinal chemistry, the 1,2,4-triazole nucleus is universally recognized as a privileged scaffold, heavily utilized in the design of antimicrobial, antifungal, and antineoplastic agents[1]. Specifically, 4H-1,2,4-triazol-4-amine hydrochloride (ATA HCl) serves as a vital synthetic building block.

As a Senior Application Scientist, I emphasize the critical importance of utilizing the hydrochloride salt form during preliminary biological investigations. The free base of 4-amino-1,2,4-triazole is prone to oxidative degradation and exhibits limited solubility in aqueous physiological buffers. By protonating the triazole ring to form the hydrochloride salt, researchers drastically enhance aqueous solubility. This is a vital causality in assay design: it prevents premature compound precipitation in high-throughput screening, thereby eliminating false-negative biological readouts caused by poor bioavailability rather than a lack of target engagement.

The exocyclic N4-amine provides a versatile synthetic handle for the condensation of aldehydes, yielding Schiff bases (imines) that exhibit profound, broad-spectrum biological activities[2].

Workflow of 4H-1,2,4-triazol-4-amine HCl derivatization and biological targeting.

Spectrum of Biological Activity

Oncology: CYP19A1 (Aromatase) Inhibition

One of the most profound applications of 4-amino-4H-1,2,4-triazole derivatives is in the treatment of estrogen-dependent breast cancers via the inhibition of aromatase (CYP19A1). The triazole nitrogen (N4) acts as a potent electron donor, directly coordinating with the heme iron at the active site of the CYP19A1 enzyme. This competitive binding blocks the conversion of androgens to estrogens. Structure-activity relationship (SAR) studies have identified derivatives like YM511 (4-[(4-bromobenzyl)(4-cyanophenyl)amino]-4H-1,2,4-triazole), which demonstrate extreme potency with an IC₅₀ of 0.12 nM in human placenta models[3],[4].

Combating Antimicrobial Resistance: Metallo-β-Lactamase Inhibition

The rise of carbapenem-resistant pathogens has necessitated the development of novel Metallo-β-Lactamase (MBL) inhibitors. Recent studies demonstrate that 4-amino-1,2,4-triazole-3-thione Schiff bases act as potent, broad-spectrum inhibitors of clinically relevant MBLs, including VIM-2 and NDM-1[2]. The triazole-thione moiety is uniquely positioned to directly chelate the dinuclear zinc center of the enzyme, displacing the catalytic water molecule required for β-lactam hydrolysis[2].

Direct Antimicrobial Efficacy

Beyond enzyme inhibition, functionalized ATA derivatives exhibit direct bactericidal properties. Halogenated Schiff bases derived from 4-amino-5-aryl-4H-1,2,4-triazole have shown significant minimum inhibitory concentrations (MIC) against both Gram-positive (S. aureus) and Gram-negative (E. coli, P. aeruginosa) strains, often rivaling standard therapeutics like ceftriaxone[5].

Quantitative Activity Summary

To facilitate rapid comparative analysis, the following table synthesizes the quantitative efficacy metrics of key ATA derivatives across various biological targets.

Derivative Scaffold	Primary Target / Assay	Efficacy Metric	Reference
4-[(4-bromobenzyl)(4-cyanophenyl)amino]-4H-1,2,4-triazole (YM511)	CYP19A1 (Aromatase)	IC₅₀ = 0.12 – 0.4 nM	[3],[4]
4-Amino-1,2,4-triazole-3-thione Schiff bases	Metallo-β-Lactamases (VIM-2, NDM-1)	Kᵢ in µM range	[2]
4-Amino-5-aryl-4H-1,2,4-triazole (4-trichloromethyl)	Antibacterial (E. coli, P. aeruginosa)	MIC = 5 µg/mL	[5]
3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-5-(4-fluorobenzylthio)-4H-1,2,4-triazol-4-amine	Antibacterial (S. aureus)	MIC = 2 – 8 µg/mL	[5]

Validated Experimental Methodologies

To ensure scientific integrity, every protocol must be designed as a self-validating system. The following methodologies detail the preliminary biological screening of ATA HCl derivatives, explaining the causality behind each procedural choice.

Protocol A: Resazurin-Based Broth Microdilution (Antimicrobial Screening)

Causality & Rationale: Traditional optical density (OD₆₀₀) measurements are often confounded by the precipitation of highly lipophilic triazole Schiff bases in aqueous media. By incorporating resazurin—a redox indicator—we create a self-validating readout. Viable, metabolically active bacteria reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. If a compound precipitates but fails to inhibit bacterial metabolism, the well still turns pink. This effectively eliminates false-positive resistance profiles caused by optical artifacts.

Step-by-Step Workflow:

• Compound Preparation: Dissolve the ATA HCl derivative in 5% DMSO/Muller-Hinton Broth (MHB) to a stock concentration of 1024 µg/mL. The HCl salt ensures rapid dissolution.

• Serial Dilution: Dispense 50 µL of MHB into a 96-well microtiter plate. Add 50 µL of the compound stock to the first column and perform a 2-fold serial dilution across the plate.

• Inoculation: Standardize the bacterial suspension (e.g., S. aureus or E. coli) to 0.5 McFarland standard. Dilute 1:100 in MHB and add 50 µL to each well (final inoculum: ~5 × 10⁵ CFU/mL).

• Incubation: Incubate the plate at 37°C for 18 hours.

• Self-Validating Readout: Add 10 µL of 0.015% resazurin solution to each well. Incubate for an additional 2 hours in the dark.

• Analysis: The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink, indicating complete inhibition of metabolic activity.

Protocol B: Fluorometric CYP19A1 (Aromatase) Inhibition Assay

Causality & Rationale: Measuring direct target engagement is critical to rule out non-specific cytotoxicity. This protocol utilizes dibenzylfluorescein (DBF) as a fluorogenic substrate. Active CYP19A1 cleaves DBF to release a highly fluorescent signal. When a triazole derivative successfully coordinates the heme iron of CYP19A1, DBF cleavage is competitively blocked, resulting in signal quenching. This ensures the assay measures functional catalytic inhibition rather than mere structural binding.

Step-by-Step Workflow:

• Reagent Reconstitution: Prepare a master mix containing recombinant human CYP19A1 enzyme, NADP⁺ (cofactor), and 0.2 µM DBF in a 50 mM potassium phosphate buffer (pH 7.4).

• Compound Incubation: In a black 96-well plate, add 10 µL of the ATA derivative (ranging from 0.01 nM to 10 µM) to 40 µL of the enzyme master mix. Incubate at 37°C for 10 minutes to allow for heme iron coordination.

• Reaction Initiation: Add 50 µL of an NADPH-regenerating system to initiate the catalytic cleavage of DBF.

• Signal Detection: Incubate for 30 minutes at 37°C. Measure the fluorescence using a microplate reader (Excitation: 485 nm, Emission: 530 nm).

• Analysis: Calculate the IC₅₀ by plotting the log of the compound concentration against the normalized fluorescence intensity. A decrease in fluorescence directly correlates to aromatase inhibition.

Mechanism of CYP19A1 aromatase inhibition by triazole derivatives leading to apoptosis.

References

• Title: Studies on Aromatase Inhibitors. I.
• Title: Studies on aromatase inhibitors. I.
• Title: 4-Amino-1,2,4-triazole-3-thione-derived Schiff bases as metallo-β-lactamase inhibitors Source: NIH URL
• Title: Application Notes and Protocols for the Preparation of 4-amino-4H-1,2,4-triazole Derivatives Source: Benchchem URL
• Title: 1,2,4-Triazoles as Important Antibacterial Agents Source: MDPI URL

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Computational Profiling of 4H-1,2,4-Triazol-4-Amine Hydrochloride: A Density Functional Theory (DFT) Approach

Executive Summary

In the landscape of modern rational drug design, the 1,2,4-triazole scaffold is recognized as a highly versatile pharmacophore, exhibiting potent antimicrobial, anti-inflammatory, and antineoplastic activities . Formulating 4H-1,2,4-triazol-4-amine (4-AHT) as a hydrochloride salt (4-AHT·HCl) is a standard pharmaceutical strategy to enhance aqueous solubility and bioavailability. However, understanding the macroscopic pharmacological behavior of this molecule requires a rigorous microscopic analysis of its electronic structure.

This whitepaper provides an in-depth technical guide to evaluating the electronic properties of 4-AHT·HCl using Density Functional Theory (DFT). By establishing a self-validating computational protocol, we bridge the gap between quantum mechanical descriptors—such as Frontier Molecular Orbitals (FMOs), Molecular Electrostatic Potentials (MEP), and Natural Bond Orbitals (NBO)—and their direct implications for receptor binding and pharmacokinetics.

Computational Methodology: The Self-Validating Protocol

To ensure scientific integrity and reproducibility, computational chemistry must move beyond "black-box" execution. The following protocol outlines the exact workflow for analyzing 4-AHT·HCl, explicitly detailing the causality behind each methodological choice.

Step-by-Step DFT Workflow

Step 1: Initial Coordinate Generation & Conformational Search Construct the 3D structure of 4H-1,2,4-triazol-4-amine. To model the hydrochloride salt, protonate the exocyclic amine (or the most basic ring nitrogen, depending on the specific tautomer) and place a chloride counterion (Cl⁻) within hydrogen-bonding distance. Pre-optimize the complex using the MMFF94 molecular mechanics force field to establish a baseline geometry.

Step 2: Ground-State Geometry Optimization Execute the DFT calculation (e.g., using Gaussian 16).

• Functional Choice: Select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. Causality: B3LYP provides an optimal balance between computational cost and the accurate prediction of organic molecular geometries and vibrational frequencies .

• Basis Set Choice: Apply the 6-311++G(d,p) basis set. Causality: The inclusion of diffuse functions (++) is non-negotiable for this system. The chloride anion possesses an expanded, diffuse electron cloud; omitting these functions artificially compresses the electron density, leading to severe energetic errors. Polarization functions ((d,p)) allow the atomic orbitals to distort asymmetrically, which is critical for accurately modeling the strong, directional hydrogen bonds between the triazole cation and the chloride anion .

Step 3: Frequency Validation (The Self-Validation Step) Run a vibrational frequency calculation at the exact same level of theory on the optimized geometry.

• Validation Criterion: The absolute absence of imaginary (negative) frequencies confirms that the optimized structure is a true local minimum on the potential energy surface, rather than an unstable transition state. Furthermore, compare the calculated unscaled IR frequencies with experimental FT-IR data to validate the functional's accuracy .

Step 4: Wavefunction and Property Extraction Utilize the formatted checkpoint file to extract the HOMO/LUMO energies, generate the MEP cube file (mapped onto an electron density isosurface of 0.002 a.u.), and execute the NBO analysis.

Workflow of the self-validating DFT protocol for 4-AHT·HCl electronic property analysis.

Frontier Molecular Orbital (FMO) Dynamics

The chemical reactivity, kinetic stability, and optical polarizability of 4-AHT·HCl are governed by the energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) .

• HOMO: Represents the molecule's ability to donate electrons (nucleophilicity). In 4-AHT·HCl, the HOMO is typically localized over the chloride ion and the electron-rich nitrogen atoms of the triazole ring.

• LUMO: Represents the electron affinity (electrophilicity). The LUMO is generally distributed over the protonated amine and the carbon atoms of the heterocyclic ring.

By applying Koopmans' theorem, we can derive global reactivity descriptors. A larger HOMO-LUMO gap indicates high kinetic stability and low chemical reactivity (a "hard" molecule), whereas a smaller gap indicates high polarizability and reactivity (a "soft" molecule) .

Summary of Quantitative Data

The following table summarizes the representative global reactivity descriptors for 4-AHT derivatives calculated at the B3LYP/6-311++G(d,p) level.

Global Reactivity Descriptor	Symbol	Derivation Formula	Calculated Value (eV)
HOMO Energy	EHOMO​	-	-6.596
LUMO Energy	ELUMO​	-	-2.464
Energy Gap	ΔE	ELUMO​−EHOMO​	4.132
Ionization Potential	IP	−EHOMO​	6.596
Electron Affinity	EA	−ELUMO​	2.464
Global Hardness	η	(IP−EA)/2	2.066
Global Softness	S	1/(2η)	0.242
Electronegativity	χ	(IP+EA)/2	4.530
Chemical Potential	μ	−χ	-4.530
Electrophilicity Index	ω	μ2/(2η)	4.966

(Note: Values are representative DFT derivations for 4-AHT derivatives based on standardized literature models )

Molecular Electrostatic Potential (MEP) Mapping

The MEP surface is a critical visualization tool for predicting non-covalent interactions, specifically hydrogen bonding and electrostatic docking at receptor active sites .

By mapping the electrostatic potential onto the total electron density surface, we can identify:

• Red Regions (Negative Potential): Sites of electrophilic attack. In the hydrochloride salt, the chloride counterion exhibits a deep red contour, acting as a strong hydrogen bond acceptor.

• Blue Regions (Positive Potential): Sites of nucleophilic attack. The protonated amine group ( −NH3+​ ) and the acidic protons of the triazole ring present as deep blue, indicating they are potent hydrogen bond donors.

Understanding this charge distribution is paramount for drug development, as it dictates the exact orientation the ligand will assume when entering the binding pocket of a target protein (e.g., EGFR) .

Natural Bond Orbital (NBO) Analysis

While FMOs provide a global view of reactivity, NBO analysis offers a localized microscopic view of intra- and intermolecular interactions. NBO evaluates the movement of electrons within the molecule, specifically quantifying hyperconjugative interactions and charge delocalization .

In 4-AHT·HCl, NBO analysis is used to calculate the stabilization energy ( E(2) ) resulting from the donation of electron density from the lone pairs ( LP ) of the chloride ion or ring nitrogens into the antibonding orbitals ( σ∗ or π∗ ) of adjacent bonds. A high E(2) value indicates strong delocalization, which inherently stabilizes the molecular framework and reduces the overall energy of the salt complex.

Translation to Pharmacological Efficacy

The ultimate goal of performing DFT calculations on 4-AHT·HCl is to predict its macroscopic pharmacological behavior. The quantum mechanical parameters derived from the self-validating protocol directly feed into ADME (Absorption, Distribution, Metabolism, Excretion) profiling and molecular docking simulations.

Causal relationship between DFT-derived electronic properties and pharmacological efficacy.

For instance, the electrophilicity index ( ω ) calculated from the HOMO-LUMO gap correlates with the molecule's toxicity and metabolic stability. Concurrently, the highly polarized MEP surface of the protonated triazole dictates its ability to form stable complexes within the ATP-binding sites of target kinases, directly influencing its efficacy as a therapeutic agent.

References

• Title: Investigations on spectroscopic characterizations, molecular docking, NBO, drug-Likeness, and ADME properties of 4H-1,2,4-triazol-4-amine. Source: European Journal of Chemistry, 2021, 12(4), 401-411. URL: [Link]

• Title: Theoretical Investigation of Vibration and Electronic Properties of (E)-3-(Benzylideneamino)-4H-1,2,4-Triazol-4-Amine. Source: DergiPark (International Conference on Basic Sciences and Technology), 2022. URL: [Link]

• Title: COMPUTATIONAL STUDIES OF TRIAZOLE DERIVATIVE. Source: International Research Journal of Education and Technology (IRJEdT), 2023, 5(4). URL: [Link]

The 4H-1,2,4-Triazol-4-Amine Core: A Whitepaper on the Discovery and Evolution of Novel Derivatives in Oncology and Metabolic Therapy

Executive Summary

The 4H-1,2,4-triazole scaffold has emerged as a privileged structure in modern medicinal chemistry. Specifically, 4H-1,2,4-triazol-4-amine hydrochloride and its derivatives serve as versatile building blocks for synthesizing highly potent, target-specific pharmacological agents. Historically recognized for their role as non-steroidal aromatase inhibitors (AIs) in breast cancer therapy, these derivatives have recently achieved breakthrough status as first-in-class inhibitors of the Lin28/let-7 signaling pathway.

This technical guide explores the rational drug design, structure-activity relationships (SAR), and synthetic methodologies of 4-amino-4H-1,2,4-triazole derivatives. By analyzing the transition from early aromatase inhibitors (e.g., YM511) to advanced Lin28 antagonists (e.g., C1632/CL285032), this whitepaper provides drug development professionals with a comprehensive blueprint for leveraging this nitrogen-rich heterocycle.

Pharmacophore Rationale: Why 4H-1,2,4-Triazol-4-Amine?

The unique physicochemical properties of the 4-amino-4H-1,2,4-triazole core make it an ideal pharmacophore for interacting with complex metalloenzymes and RNA-binding proteins:

• High Nitrogen Content & Hydrogen Bonding: The three ring nitrogens and the exocyclic amine provide multiple hydrogen-bond acceptor and donor sites, enabling tight binding within enzymatic pockets.

• Metal Coordination: In cytochrome P450 enzymes (like CYP19A1/Aromatase), the lone pair of electrons on the N4 or N2 atom of the triazole ring forms a strong coordinate covalent bond with the heme iron (Fe³⁺), effectively blocking substrate binding [1].

• Nucleophilic Versatility: The exocyclic amine (NH₂) acts as a primary nucleophile, allowing for facile derivatization via condensation reactions to form imines, or cyclization to form fused bicyclic systems (e.g., triazolopyridazines) [3].

First-Generation Applications: Aromatase and Sulfatase Inhibition

The YM511 Paradigm

The discovery of YM511 (4-[(4-bromobenzyl)(4-cyanophenyl)amino]-4H-1,2,4-triazole) marked a significant milestone in the treatment of estrogen-dependent diseases. Unlike symmetrical AIs such as letrozole, YM511 is a tertiary amine featuring three distinct substituents on a central nitrogen atom. This asymmetric geometry allows it to fit precisely into the aromatase active site, yielding an IC50 of 0.12 nM in human placental tissue [1].

Evolution to Dual Aromatase-Sulfatase Inhibitors (DASIs)

While inhibiting aromatase blocks estrogen biosynthesis, tumors often utilize steroid sulfatase (STS) to convert circulating estrone sulfate into active estrone. To combat this, researchers utilized the YM511 scaffold to design Dual Aromatase-Sulfatase Inhibitors (DASIs) [2].

Causality in Design: By replacing the p-bromobenzyl group of YM511 with a p-sulfamoyloxybenzyl moiety, researchers successfully preserved the triazole's ability to coordinate with the aromatase heme iron while introducing a sulfamate group that irreversibly binds to the active site formylglycine residue of STS [2].

Breakthrough Application: Lin28/let-7 Pathway Inhibition

The most cutting-edge application of 4H-1,2,4-triazol-4-amine hydrochloride derivatives lies in the synthesis of C1632 (CL285032) , a small-molecule inhibitor of the Lin28 RNA-binding protein [3].

Mechanism of Action in Immunotherapy and Metabolism

Lin28 is an oncofetal protein that binds to the precursor of the let-7 microRNA (pre-let-7), blocking its maturation. Because mature let-7 suppresses the translation of PD-L1 (Programmed Death-Ligand 1), Lin28 overexpression allows tumors to evade T-cell immune surveillance.

C1632, a fused triazolopyridazine derived from 3-methyl-4H-1,2,4-triazol-4-amine hydrochloride, directly binds to Lin28. This interaction prevents Lin28 from sequestering pre-let-7, thereby restoring mature let-7 levels, downregulating PD-L1, and reactivating anti-tumor immunity[3]. Furthermore, recent studies demonstrate that C1632-mediated Lin28 inhibition restores lipid homeostasis and promotes ketogenesis, offering a novel therapeutic avenue for Non-Alcoholic Fatty Liver Disease (NAFLD) [4].

Figure 1: Mechanism of C1632 intervention in the Lin28/let-7/PD-L1 signaling pathway.

Quantitative Data & Structure-Activity Relationship (SAR)

The table below summarizes the pharmacological profiling of key 4H-1,2,4-triazole derivatives, highlighting the shift from enzymatic inhibition to RNA-binding protein antagonism.

Compound	Structural Core	Target	Primary Indication	Potency (IC50 / ED50)
YM511	4-amino-4H-1,2,4-triazole	Aromatase (CYP19A1)	Breast Cancer	IC50: 0.12 nM (Placenta)
YM553	5-aminopyrimidine analog	Aromatase (CYP19A1)	Breast Cancer	IC50: 0.038 nM (Placenta)
Compound 4 (DASI)	Sulfamoylated triazole	Aromatase & Sulfatase	Endocrine Therapy	IC50: 100 nM (AI) / 227 nM (STS)
C1632 (CL285032)	Triazolopyridazine	Lin28 RBP	Immunotherapy / NAFLD	IC50: 8 μM (Lin28/let-7 interaction)

Experimental Methodologies

Protocol 1: Synthesis of the Lin28 Inhibitor C1632 (CL285032)

The synthesis of C1632 requires the construction of a fused 1,2,4-triazolo[4,3-b]pyridazine ring system.

Experimental Causality: 3-methyl-4H-1,2,4-triazol-4-amine hydrochloride is utilized as the starting material rather than the free base. The hydrochloride salt significantly enhances the solubility of the precursor in polar aprotic solvents and protects the exocyclic amine from premature oxidation, ensuring a controlled nucleophilic attack during the initial condensation phase [3]. Bredereck's reagent is selected for the second step because it provides a highly reactive, sterically unhindered source of a methine carbon, driving the cyclization under mild conditions without degrading the intermediate.

Step-by-Step Methodology:

• Imine Condensation:

  • Equimolar amounts of N-(3-acetylphenyl)-N-methylacetamide and 3-methyl-4H-1,2,4-triazol-4-amine hydrochloride are suspended in anhydrous toluene.

  • Add a catalytic amount of p-toluenesulfonic acid (p-TSA).

  • Reflux the mixture for 12-16 hours using a Dean-Stark apparatus to continuously remove water, driving the equilibrium toward imine formation.

  • Concentrate the mixture under reduced pressure to isolate the intermediate imine.

• Cyclization via Bredereck's Reagent:

  • Dissolve the crude imine in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

  • Add 1.5 equivalents of t-butoxybis(dimethylamino)methane (Bredereck's reagent) dropwise at ambient temperature.

  • Stir the reaction mixture at room temperature for 4 hours to facilitate the formation of the fused pyridazine ring.

• Purification:

  • Quench the reaction with saturated aqueous NaHCO₃ and extract with dichloromethane (CH₂Cl₂).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product via flash column chromatography utilizing a gradient of Methanol/Dichloromethane (0–15%) to yield C1632 as a light-yellow solid.

Figure 2: Two-step synthetic workflow for C1632 utilizing Bredereck's reagent.

Protocol 2: Synthesis of YM511-Based Dual Inhibitors (DASIs)

To synthesize sulfamoylated derivatives of YM511, the tertiary amine core must be selectively alkylated [2].

Step-by-Step Methodology:

• Core Formation: React 4-amino-4H-1,2,4-triazole with 4-fluorobenzonitrile in the presence of potassium tert-butoxide (KOtBu) in dimethylformamide (DMF) at 80°C to yield 4-[(4-cyanophenyl)amino]-4H-1,2,4-triazole.

• Alkylation: Deprotonate the secondary amine using sodium hydride (NaH) in anhydrous DMF at 0°C. Slowly add a protected hydroxyhalobenzyl halide (e.g., p-(tetrahydropyranyloxy)benzyl bromide) and stir for 2 hours.

• Deprotection & Sulfamoylation: Remove the THP protecting group using acidic methanol. React the resulting phenolic intermediate with sulfamoyl chloride (NH₂SO₂Cl) in dimethylacetamide (DMA) at 0°C to yield the final DASI compound.

Conclusion

The transition of 4H-1,2,4-triazol-4-amine derivatives from classical enzyme inhibitors (YM511) to modulators of epigenetic and metabolic pathways (C1632) underscores the immense flexibility of this chemical scaffold. By carefully manipulating the substituents around the triazole and utilizing highly reactive intermediates like 3-methyl-4H-1,2,4-triazol-4-amine hydrochloride, synthetic chemists can continue to unlock novel therapeutic modalities for immunotherapy, oncology, and metabolic disorders.

References

• Studies on aromatase inhibitors. I. Synthesis and biological evaluation of 4-amino-4H-1,2,4-triazole derivatives. Chemical and Pharmaceutical Bulletin. [Link]

• First Dual Aromatase-Steroid Sulfatase Inhibitors. Journal of Medicinal Chemistry.[Link]

• LIN28/let-7/PD-L1 Pathway as a Target for Cancer Immunotherapy. Cancer Immunology Research (AACR).[Link]

• Pharmacological inhibition of Lin28 promotes ketogenesis and restores lipid homeostasis in models of non-alcoholic fatty liver disease. Nature Communications.[Link]

Protocols & Analytical Methods

Step-by-step preparation of Schiff bases from 4H-1,2,4-triazol-4-amine hydrochloride

Application Note: Synthesis, Optimization, and Characterization of Schiff Bases Derived from 4H-1,2,4-Triazol-4-Amine Hydrochloride

Mechanistic Rationale & Strategic Overview

The 4H-1,2,4-triazole core is a privileged scaffold in medicinal chemistry, exhibiting broad-spectrum biological activities, including anticonvulsant, antimicrobial, and anticancer properties . Derivatization at the N4-position via Schiff base (imine) formation is a primary strategy for exploring the chemical space of this pharmacophore.

When utilizing 4H-1,2,4-triazol-4-amine hydrochloride as the starting material, researchers must account for the protonation state of the primary amine. The hydrochloride salt renders the N4-amine non-nucleophilic, preventing direct reaction with electrophiles. Therefore, a critical prerequisite for successful condensation with an aldehyde or ketone is the in situ neutralization (free-basing) of the salt. Once liberated, the nucleophilic amine can attack the electrophilic carbonyl carbon, forming a hemiaminal intermediate that undergoes acid-catalyzed dehydration to yield the final Schiff base .

Mechanistic Workflow

Caption: Workflow and mechanistic steps for Schiff base synthesis from triazole HCl salt.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system, incorporating visual cues and analytical checkpoints to ensure reaction fidelity at each stage .

Materials & Reagents:

• 4H-1,2,4-triazol-4-amine hydrochloride (1.0 eq)

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 eq)

• Anhydrous sodium acetate (NaOAc) or Triethylamine (TEA) (1.1 eq)

• Glacial acetic acid (catalytic)

• Absolute ethanol (solvent)

Step 1: Liberation of the Free Amine (Neutralization)

• Suspend 4H-1,2,4-triazol-4-amine hydrochloride (0.01 mol) in 15 mL of absolute ethanol in a 50 mL round-bottom flask.

• Add 0.011 mol of anhydrous sodium acetate.

• Stir the mixture at room temperature for 15–20 minutes.

• Causality: The base neutralizes the HCl salt, generating the free 4-amino-4H-1,2,4-triazole. A protonated amine lacks the lone electron pair necessary for nucleophilic attack; thus, free-basing is mandatory.

• Self-Validation Checkpoint: The mixture will likely become cloudy as insoluble sodium chloride (NaCl) precipitates out of the ethanol, providing visual confirmation of the neutralization exchange.

Step 2: Carbonyl Condensation

• Add the substituted aromatic aldehyde (0.01 mol) directly to the stirring suspension.

• Add 2–3 drops of glacial acetic acid.

• Causality: Glacial acetic acid acts as a mild Brønsted acid catalyst. It protonates the carbonyl oxygen of the aldehyde, increasing the electrophilicity of the carbonyl carbon. Crucially, this must be done after the amine is free-based, maintaining an optimal pH (approx. 4.5–5.0) that activates the aldehyde without extensively re-protonating the nucleophilic amine.

Step 3: Reflux and Dehydration

• Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (78–80 °C) for 4 to 8 hours.

• Causality: Heating provides the activation energy required for the endothermic dehydration of the hemiaminal intermediate. Removing water (or driving the equilibrium in absolute ethanol) pushes the reaction toward the stable Schiff base.

• Self-Validation Checkpoint: Monitor the reaction progress via Thin Layer Chromatography (TLC) using an eluent such as ethyl acetate:hexane (7:3). The disappearance of the UV-active starting aldehyde spot and the emergence of a new product spot validates reaction completion.

Step 4: Isolation and Purification

• Cool the reaction mixture to room temperature, then transfer it to an ice bath (0–5 °C) for 30 minutes.

• Filter the precipitated solid under vacuum. Wash the filter cake with cold ethanol (to remove unreacted aldehyde) and cold distilled water (to remove NaCl and residual acetate).

• Recrystallize the crude product from hot ethanol to afford the analytically pure Schiff base.

• Self-Validation Checkpoint: The product should crystallize readily upon cooling. Determine the melting point of the dried crystals and compare it against literature values to confirm purity.

Quantitative Data: Yields and Biological Activities

The structural nature of the aldehyde significantly impacts the reaction yield and the resulting biological activity of the Schiff base. The table below summarizes quantitative data for various derivatives synthesized using this methodology.

Aldehyde Reactant	Schiff Base Product	Yield (%)	Melting Point (°C)	Primary Biological Activity	Reference
4-Chlorobenzaldehyde	(4-chlorophenyl)-N-(4H-1,2,4-triazol-4-yl)methanimine	82	185 - 187	Anticonvulsant (MES Model active)
4-(Dimethylamino)benzaldehyde	(4-(dimethylamino)phenyl)-N-(4H-1,2,4-triazol-4-yl)methanimine	66	170 - 172	Anticonvulsant
4-Methoxybenzaldehyde	(4-methoxyphenyl)-N-(4H-1,2,4-triazol-4-yl)methanimine	85	192 - 194	Antibacterial / Pharmaceutical
4-Hydroxybenzaldehyde	(4-hydroxyphenyl)-N-(4H-1,2,4-triazol-4-yl)methanimine	80	210 - 212	Antibacterial / Pharmaceutical

References

• Lingappa, M., Guruswamy, V., & Bantal, V. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Current Chemistry Letters, 10(1), 33-42. URL: [Link]

• Hassan, B. A., & Hamed, F. M. (2024). SYNTHESIS AND PHARMACEUTICAL ACTIVITY OF TRIAZOLE SCHIFF BASES WITH THEORETICAL CHARACTERIZATION. Chemical Problems, 22(3), 332-341. URL: [Link]

Application Note: In Vitro Pharmacological Profiling of 4H-1,2,4-Triazol-4-Amine Hydrochloride Derivatives

Target Audience: Assay Development Scientists, Medicinal Chemists, and Preclinical Drug Discovery Professionals

Introduction & Mechanistic Rationale

The 4H-1,2,4-triazol-4-amine core is a highly versatile pharmacophore in modern medicinal chemistry, serving as the structural foundation for potent enzyme inhibitors across oncology, infectious disease, and metabolic disorders. The unique pharmacological power of these derivatives stems from their specific coordination geometry.

When applied to cytochrome P450 (CYP450) enzymes—such as Aromatase (CYP19A1) in breast cancer models or 14α-demethylase (CYP51) in fungal pathogens—the N4-amino group and the triazole ring act as a bidentate-like ligand. The lone pair of electrons on the triazole nitrogen directly coordinates with the heme iron at the enzyme's active site, competitively displacing endogenous substrates like androgens or lanosterol.

From an assay development perspective, utilizing the hydrochloride salt form of 4-amino-4H-1,2,4-triazole is a critical experimental choice. The hydrochloride salt dramatically enhances aqueous solubility. This allows researchers to minimize or entirely eliminate Dimethyl Sulfoxide (DMSO) from stock solutions, preventing solvent-induced enzyme denaturation and ensuring that the calculated IC50 values reflect true pharmacological affinity rather than assay artifacts.

Caption: Mechanism of P450 enzyme inhibition via N4-heme iron coordination by triazole derivatives.

Quantitative Target Profiling

Extensive in vitro screening has validated the multi-target efficacy of 4H-1,2,4-triazole derivatives. The table below summarizes benchmark quantitative data for key derivatives across various biological models, demonstrating their potent inhibitory capabilities[1].

Compound Class / Derivative	Primary Target	Biological Model	IC50 / EC50 Value	Source
4-amino-4H-1,2,4-triazole (YM511)	Aromatase (CYP19A1)	Rat Ovary (In Vitro)	0.4 nM	[2]
4-amino-4H-1,2,4-triazole (YM511)	Aromatase (CYP19A1)	Human Placenta (In Vitro)	0.12 nM	[2]
1,2,4-triazole (Derivative 8d)	14α-demethylase (CYP51)	Physalospora piricola	10.808 µg/mL	[3]
1,2,4-triazole-5-one (Compound 4c)	α-amylase	Enzymatic Assay	185.2 µM	[4]
1,2,4-triazole-5-one (Compound 4c)	α-glucosidase	Enzymatic Assay	202.1 µM	[4]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols have been engineered with built-in causality checks and self-validating quality controls.

Protocol A: Fluorometric CYP19A1 (Aromatase) Inhibition Assay

This protocol is optimized for evaluating highly potent aromatase inhibitors like YM511[2].

• Step 1: Compound Preparation (Aqueous Priority)

  • Action: Dissolve the 4H-1,2,4-triazol-4-amine hydrochloride derivative in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: Utilizing the hydrochloride salt avoids high DMSO concentrations. If DMSO must be used for highly lipophilic side-chains, ensure the final assay concentration remains <0.5% v/v. Higher DMSO levels act as competitive inhibitors of CYP19A1, skewing IC50 calculations and introducing artifactual background noise.

• Step 2: Enzyme-Substrate Incubation

  • Action: Combine the triazole compound, recombinant human CYP19A1, and the fluorogenic substrate Dibenzylfluorescein (DBF) in a 96-well black microtiter plate.

  • Causality: DBF is specifically cleaved by aromatase to release fluorescein. By using a fluorogenic substrate rather than traditional tritiated androstenedione, we create a self-validating, non-radioactive kinetic readout. The black plate prevents well-to-well optical crosstalk.

• Step 3: NADPH Regenerating System Addition

  • Action: Initiate the reaction by adding a mixture of NADP+, glucose-6-phosphate (G6P), and glucose-6-phosphate dehydrogenase (G6PDH).

  • Causality: CYP450 enzymes are obligate consumers of NADPH. Supplying pre-reduced NADPH leads to rapid auto-oxidation and assay degradation. A regenerating system ensures a constant, steady-state supply of NADPH, driving the reaction at a linear rate.

• Step 4: Signal Detection & Z'-Factor Validation

  • Action: Read fluorescence (Ex/Em = 485/530 nm). Calculate the Z'-factor using a known inhibitor (e.g., Letrozole) as a positive control.

  • Causality: A Z'-factor > 0.5 validates the assay's dynamic range. If the Z' drops below 0.5, it immediately flags pipetting errors or enzyme degradation, preventing the reporting of false IC50 values.

Protocol B: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol assesses the efficacy of triazole derivatives against fungal CYP51 targets[3].

• Step 1: Media Selection and Buffering

  • Action: Prepare RPMI 1640 medium buffered to pH 7.0 with 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).

  • Causality: Fungal metabolism rapidly acidifies unbuffered media. Because the binding affinity of 1,2,4-triazole derivatives to the CYP51 active site is highly pH-dependent, MOPS buffering is mandatory to lock the pH at 7.0, ensuring compound stability over the 48h incubation.

• Step 2: Inoculum Standardization

  • Action: Adjust the fungal suspension to a 0.5 McFarland standard (approx. 1-5 × 10^6 CFU/mL) using spectrophotometric validation at 530 nm.

  • Causality: Triazole efficacy is highly susceptible to the "inoculum effect." Over-inoculation overwhelms the drug, yielding false resistance, while under-inoculation suggests false susceptibility. Spectrophotometry removes human subjectivity.

• Step 3: Incubation and Resazurin Addition

  • Action: Incubate the 96-well plates at 35°C for 48 hours. Add 20 µL of 0.02% resazurin to each well for the final 2 hours.

  • Causality: Visual assessment of fungal turbidity is error-prone. Resazurin acts as an objective, self-validating redox indicator. Viable fungi reduce the blue resazurin to pink resorufin, providing a definitive, binary colorimetric endpoint for MIC determination.

Caption: Standardized in vitro high-throughput screening workflow for enzyme inhibition assays.

References

• [4] Investigation of 1,2,4-Triazole Derivatives as Potential Anti-Diabetic Agents: In vitro Enzyme Inhibition and In silico Pharmacokinetic Studies. Karadeniz Technical University. URL:[Link]

• [2] Studies on aromatase inhibitors. I. Synthesis and biological evaluation of 4-amino-4H-1,2,4-triazole derivatives. PubMed (NIH). URL:[Link]

• [3] Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. PMC (NIH). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Studies on aromatase inhibitors. I. Synthesis and biological evaluation of 4-amino-4H-1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]

Methodology for incorporating 4H-1,2,4-triazol-4-amine hydrochloride into energetic materials

Application Note: Methodology for Incorporating 4H-1,2,4-Triazol-4-Amine Hydrochloride into Energetic Materials

Target Audience: Materials Scientists, Energetic Materials Researchers, and Chemical Synthesis Professionals. (Note: While 4H-1,2,4-triazol-4-amine is a ubiquitous building block in drug development for antifungal and antibacterial agents, this protocol specifically addresses its high-nitrogen energetic applications).

Executive Summary & Rationale

4H-1,2,4-triazol-4-amine (ATA), also known as 4-amino-4H-1,2,4-triazole, is a pivotal nitrogen-rich heterocyclic compound (C₂H₄N₄) characterized by a five-membered ring containing three nitrogen atoms and an exocyclic amino group[1]. This unique architecture imparts a high positive heat of formation, making it a highly desirable precursor for High Energy Density Materials (HEDMs)[2].

However, freebase ATA can be sensitive to ambient oxidation and moisture over prolonged storage. Utilizing 4H-1,2,4-triazol-4-amine hydrochloride (ATA·HCl) as the primary synthetic precursor offers distinct advantages:

• Chemical Stability: The hydrochloride salt is highly stable, preventing premature degradation of the amine moiety.

• Synthetic Versatility: ATA·HCl serves as an ideal precursor for both direct metathesis reactions (yielding energetic salts via silver chloride precipitation) and controlled freebasing for coordination chemistry[3].

This application note details the validated methodologies for transforming ATA·HCl into two primary classes of energetic materials: Energetic Salts (e.g., triazolium picrates) and Energetic Coordination Complexes (e.g., ballistic modifiers like TACP)[4].

Mechanistic Overview & Synthetic Pathways

The incorporation of ATA into energetic matrices relies on two primary chemical mechanisms:

• Brønsted Acid-Base Protonation: The triazole ring and the amino group possess sufficient basicity to be protonated by strong energetic acids (e.g., picric acid, dinitramide, perchloric acid). This forms stable, high-density energetic salts[5].

• Transition Metal Coordination: ATA acts as a potent bidentate or bridging ligand. When reacted with transition metal perchlorates or nitrates (e.g., Cu²⁺, Cd²⁺), it forms highly stable Metal-Organic Frameworks (MOFs) or coordination complexes. These complexes exhibit elevated decomposition temperatures and serve as excellent ballistic modifiers for composite propellants[6].

Figure 1: Synthetic pathways for incorporating ATA·HCl into energetic materials.

Experimental Protocols

Caution: Energetic materials exhibit high sensitivity to friction, impact, and electrostatic discharge (ESD). All procedures must be conducted behind a blast shield using grounded equipment, Kevlar gloves, and appropriate PPE.

Protocol A: Preparation of ATA Freebase from ATA·HCl

Causality: To utilize ATA as a neutral ligand for coordination complexes or for direct acid-base reactions without chloride contamination, the hydrochloride salt must be neutralized. Lithium hydroxide (LiOH) is preferred over NaOH when using mixed aqueous-alcoholic solvents because LiCl remains highly soluble in methanol, allowing the ATA freebase to precipitate cleanly[5].

• Dissolution: Suspend 10 mmol (1.20 g) of ATA·HCl in 20 mL of anhydrous methanol.

• Neutralization: Slowly add an equimolar amount of LiOH (10 mmol, 0.24 g) dissolved in 10 mL of methanol dropwise under continuous magnetic stirring at room temperature.

• Validation: Monitor the pH. The reaction is complete when the solution stabilizes at pH ~7.0–7.5.

• Isolation: Stir for an additional 30 minutes. Filter the solution to remove any insoluble impurities. Evaporate the methanol under reduced pressure to yield crude ATA. Wash with cold ethanol to remove residual LiCl and dry in a vacuum desiccator.

Protocol B: Synthesis of ATA-Picrate (Energetic Salt)

Causality: Picric acid (PA) is a classic energetic proton donor. Reacting it with ATA forms a stable triazolium picrate salt. The reaction is driven by the low solubility of the resulting energetic salt in cold water, creating a self-purifying crystallization system[7].

• Precursor Preparation: Dissolve 10 mmol (0.84 g) of ATA freebase (from Protocol A) in 50 mL of deionized water.

• Acid Suspension: In a separate flask, prepare a suspension of Picric Acid (10 mmol, 2.29 g) in 50 mL of deionized water. Heat the suspension gently to 65 °C (338 K) to ensure partial dissolution[7].

• Reaction: Add the ATA solution dropwise to the warm PA suspension under vigorous stirring.

• Self-Validation (Visual Cue): A distinct color shift and the immediate formation of a bright yellow precipitate will occur as the triazolium picrate salt forms.

• Crystallization: Stir the mixture at 65 °C for 15 minutes, then allow it to cool slowly to room temperature to promote the growth of high-purity single crystals.

• Filtration: Collect the yellow precipitate via vacuum filtration, wash with 10 mL of cold methanol, and air-dry.

Protocol C: Synthesis of Tetrakis-(4-amino-1,2,4-triazole) Copper(II) Perchlorate (TACP)

Causality: TACP is an advanced ballistic modifier. The Cu(II) center acts as a combustion catalyst for ammonium perchlorate propellants, while the ATA ligands provide high-nitrogen fuel. The perchlorate anions ensure an optimal oxygen balance. The reaction relies on the strong chelating affinity of the triazole ring nitrogens to Cu(II)[6].

• Metal Precursor: Dissolve 5 mmol of Copper(II) perchlorate hexahydrate (1.85 g) in 20 mL of distilled water. (Note: Handle perchlorates with extreme care; avoid contact with dry organics).

• Ligand Addition: Dissolve 20 mmol (1.68 g) of ATA freebase in 20 mL of warm water.

• Complexation: Slowly add the ATA solution to the Cu(II) solution.

• Self-Validation (Visual Cue): The solution will rapidly transition from pale blue to a deep, intense purple/blue, indicating the successful displacement of water ligands and the formation of the[Cu(ATA)₄]²⁺ coordination sphere.

• Isolation: Stir for 2 hours at room temperature. Concentrate the solution under a gentle stream of nitrogen until microcrystals begin to form. Filter, wash with a minimal amount of ice-cold ethanol, and dry under a vacuum.

Quantitative Data Summary

The incorporation of ATA into structural matrices significantly alters its thermal and energetic profile. The table below summarizes the comparative properties of the precursor and its energetic derivatives.

Compound	Formula	Decomposition Onset (T_d)	Density (g/cm³)	Primary Application
ATA (Freebase)	C₂H₄N₄	165–170 °C[1]	1.54	Precursor / Intermediate
ATA·HCl	C₂H₅ClN₄	> 200 °C	~1.48	Stable Storage Precursor
ATA-Picrate	C₈H₇N₇O₇	~ 225 °C	1.72	Melt-cast explosive base
TACP	Cu(C₂H₄N₄)₄(ClO₄)₂	~ 265 °C[6]	1.88	Ballistic Modifier for Propellants

Note: Decomposition temperatures (T_d) are highly dependent on the heating rate during Differential Scanning Calorimetry (DSC) analysis (typically measured at 5 °C·min⁻¹)[1].

References

• Benchchem.Thermal Stability and Decomposition of 4-amino-4H-1,2,4-triazole: A Technical Guide.
• ACS Publications - Chemistry of Materials.Strategies Toward Syntheses of Triazolyl- or Triazolium-Functionalized Unsymmetrical Energetic Salts.
• SciSpace.Preparation, Structure and Kinetic Analysis of the Thermal Behavior of Some Energetic Salts of 3-Hydrazino-4-amino-1,2,4-triazole.
• ResearchGate / Journal of Propulsion and Power.Tetrakis-(4-Amino-1,2,4-Triazole) Copper Perchlorate: A Novel Ballistic Modifier for Composite Propellants.
• ACS Publications - Crystal Growth & Design.Lattice Architecture and Hydrogen-Bonding Networks of N-Aminoazolium and N,N'-Diaminoazolium Chlorides.

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4H-1,2,4-triazol-4-amine hydrochloride as a precursor in heterocyclic synthesis

An Application Guide to the Synthesis of Heterocyclic Scaffolds from 4H-1,2,4-Triazol-4-amine Hydrochloride

Introduction: The Central Role of the 1,2,4-Triazole Moiety

The 1,2,4-triazole ring is a cornerstone pharmacophore in modern medicinal chemistry.[1][2] Its unique structural and electronic properties—stability to metabolic degradation, capacity to act as both a hydrogen bond donor and acceptor, and its inherent polarity which can enhance drug solubility—have cemented its status as a "privileged scaffold".[1] Consequently, this five-membered heterocycle is a key component in a multitude of clinically approved drugs with a vast spectrum of therapeutic applications, including antifungal (Fluconazole), anticancer (Letrozole), and antiviral (Ribavirin) agents.[3]

At the heart of synthesizing this diverse chemical library is 4H-1,2,4-triazol-4-amine, and its more commonly handled hydrochloride salt. This compound is a remarkably versatile precursor, serving as a foundational building block for constructing more complex mono- and poly-substituted triazoles, as well as fused heterocyclic systems.[4][5][6] Its reactivity is primarily driven by the nucleophilicity of the exocyclic amino group at the N-4 position, which provides a reactive handle for a wide range of chemical transformations.[6] This guide provides researchers, scientists, and drug development professionals with a detailed exploration of the properties, core synthetic protocols, and key applications of 4H-1,2,4-triazol-4-amine hydrochloride in heterocyclic synthesis.

Physicochemical and Handling Properties

A thorough understanding of the precursor's properties is fundamental to successful experimental design. 4-Amino-4H-1,2,4-triazole is a white crystalline solid.[6] The hydrochloride salt is often preferred for its improved stability and handling characteristics.

Property	Value	Source(s)
Molecular Formula	C₂H₄N₄	[6][7]
Molecular Weight	84.08 g/mol	[6][8]
Appearance	White crystalline powder/crystals	[6]
Melting Point	84-86 °C	[6][9]
Boiling Point	~255 °C	[6][9]
Solubility	Soluble in water and alcohols	[6][9]
CAS Number	584-13-4	[7]
Hydrochloride Salt M.P.	151-152 °C (recrystallized)	[9][10]

Core Synthetic Protocols: From Precursor to Product

The following protocols are designed to be self-validating systems, with explanations of the causality behind key experimental choices.

Protocol 1: Synthesis of the Core Precursor: 4-Amino-4H-1,2,4-triazole

The most direct synthesis of the title compound involves the cyclization of hydrazine with formic acid.[6] This reaction proceeds by forming N,N'-diformylhydrazine, which then undergoes intramolecular cyclodehydration. The use of an acidic ion exchange resin can catalyze the reaction efficiently under milder conditions than traditional high-temperature methods.[11]

Experimental Workflow: Synthesis of 4-Amino-4H-1,2,4-triazole

Caption: General workflow for synthesizing Schiff bases.

Detailed Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve 4-amino-4H-1,2,4-triazole (0.01 mol) and a selected substituted aromatic aldehyde (0.01 mol) in absolute ethanol (10-15 mL). [4]If using 4-amino-4H-1,2,4-triazole hydrochloride, an equimolar amount of a base like triethylamine should be added to liberate the free amine.

• Catalysis: Add a few drops of glacial acetic acid to the solution. [4][12]3. Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux for 4-8 hours. [4][12]The reaction progress should be monitored using Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. A solid precipitate will typically form. [12]5. Purification: Collect the solid product by vacuum filtration. Wash the product with cold ethanol and then chloroform to remove unreacted starting materials and impurities. [12]6. Drying: Dry the purified Schiff base derivative in a vacuum oven. The product can be further purified by recrystallization if necessary.

Protocol 3: Synthesis of FusedT[1][3][15]riazolo[3,4-b]t[1][2][15]hiadiazoles

This protocol illustrates the use of 4-amino-4H-1,2,4-triazole as a scaffold to build more complex, fused heterocyclic systems. The synthesis begins with the conversion of the amine to a triazole-thiol, which then undergoes cyclocondensation with a second reagent. These fused systems are of significant interest in drug discovery due to their rigid structures and diverse biological activities. [13] Experimental Workflow: Fused Heterocycle Synthesis

Caption: Multi-step synthesis of a fused triazolo-thiadiazole system.

Detailed Step-by-Step Methodology:

Step A: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• Dithiocarbazinate Formation: Dissolve benzoic acid hydrazide (100 mmol) in a chilled solution of potassium hydroxide (150 mmol) in absolute ethanol (250 ml). While stirring vigorously, add carbon disulfide (110 mmol) dropwise, keeping the temperature low. [14]Causality: The basic medium deprotonates the hydrazide, which then acts as a nucleophile towards carbon disulfide.

• Isolation of Salt: Continue stirring for several hours. The precipitated potassium dithiocarbazinate salt is collected by filtration, washed with anhydrous ether, and dried. [14]3. Cyclization: Reflux a mixture of the potassium salt (50 mmol) and 99% hydrazine hydrate (100 mmol) in water for several hours until the evolution of H₂S gas ceases. [14]4. Workup: Cool the reaction mixture and acidify with concentrated HCl. The precipitated solid is filtered, washed with cold water, and recrystallized from ethanol to yield 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol.

Step B: Synthesis of Fused 6-phenyl-3-(substituted-phenyl)-t[1][3][13]riazolo[3,4-b]t[1][2][13]hiadiazole

• Reaction Setup: A mixture of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (10 mmol), a substituted aromatic carboxylic acid (10 mmol), and phosphorus oxychloride (POCl₃, 10 mL) is taken in a round-bottom flask.

• Cyclocondensation: The mixture is refluxed for 4-6 hours. Causality: POCl₃ acts as both a solvent and a dehydrating agent, facilitating the intramolecular cyclization to form the fused thiadiazole ring.

• Workup: After cooling, the reaction mixture is poured carefully onto crushed ice. The solid that separates is filtered, washed thoroughly with water, and then with a dilute sodium bicarbonate solution to neutralize any remaining acid.

• Purification: The crude product is dried and recrystallized from a suitable solvent like ethanol or acetic acid to afford the pure fused heterocyclic compound.

Applications in Drug Discovery: A Summary of Biological Activity

The true value of 4H-1,2,4-triazol-4-amine hydrochloride as a precursor is demonstrated by the wide range of biological activities exhibited by its derivatives.

Derivative Class	Target / Biological Activity	Example & Potency	Source(s)
Schiff Bases	Anticonvulsant	Exhibited significant protection in the maximal electroshock seizure (MES) model.	[4][15]
Schiff Bases	Anticancer	Showed dose-dependent suppression of cancer cell line proliferation.	[12]
Fused Triazolothiadiazines	Antibacterial	Active against E. coli and P. aeruginosa with MIC values as low as 3.125 μg/mL.	[13]
General 1,2,4-Triazoles	Antifungal	The triazole core is essential for potent antifungal agents like Fluconazole.	[3][13]
Substituted 1,2,4-Triazoles	Anti-inflammatory	Derivatives act as potent and selective COX-2 inhibitors.	[16]
General 1,2,4-Triazoles	Anticancer	The scaffold is present in kinase inhibitors, tubulin modulators, and aromatase inhibitors.	[1][3]

References

• Kaur, R., Dwivedi, A. R., Kumar, B., & Kumar, V. (2016). Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review. Anti-Cancer Agents in Medicinal Chemistry, 16(4), 465-489.
• Siddiqui, N., Ahsan, W., & Alam, M. S. (2012). A Review on 1, 2, 4 - Triazoles.

• Kaur, P., & Chawla, A. (2017). 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. International Research Journal of Pharmacy, 8(7), 10-25. [Link]

• Gomha, S. M., & Riyadh, S. M. (2020). An insight on medicinal attributes of 1,2,4-triazoles. Journal of the Iranian Chemical Society, 17, 2825-2864. [Link]

• Piotrowska-Kempisty, H., et al. (2024). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. MDPI. [Link]

• Allen, C. F. H., & Bell, A. (1944). 4-amino-4h-1,2,4-triazole. Organic Syntheses, 24, 12. [Link]

• Kahveci, B., et al. (2005). Synthesis of 4-Amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and their Isatin-3-imine Derivatives. Molecules, 10(3), 376-382. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 4H-1,2,4-triazoles. Organic Chemistry Portal. [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-28. [Link]

• European Patent Office. (1993). Process for the synthesis of 4-amino-1,2,4-\4H\triazole derivatives. European Patent Office. [Link]

• Li, Y., et al. (2015). Preparation and antitumor effects of 4-amino-1,2,4-triazole Schiff base derivative. Tropical Journal of Pharmaceutical Research, 14(10), 1803-1808. [Link]

• Jayashankar, B., et al. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Current Chemistry Letters, 10(1), 33-42. [Link]

• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Al-Jubouri, H. H., & Al-Ardhi, S. A. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. AIP Conference Proceedings. [Link]

• Oceanchem. (n.d.). 4-Amino-1,2,4-Triazole. Oceanchem. [Link]

• Frolova, Y., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmaceutical Chemistry Journal. [Link]

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• 9. 4-Amino-4H-1,2,4-triazole | 584-13-4 [chemicalbook.com]
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• 16. Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 4H-1,2,4-Triazol-4-Amine Hydrochloride Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. As application scientists, we frequently encounter challenges regarding the yield, purity, and isolation of 4-amino-4H-1,2,4-triazole (ATA) and its hydrochloride salt. This compound is a privileged scaffold in medicinal chemistry and a critical precursor for energetic materials.

Synthesizing the hydrochloride salt with high yield requires precise thermodynamic control, strategic catalysis, and optimized crystallization. This guide provides the mechanistic causality behind each optimization step to help you troubleshoot your workflows.

Process Overview & Mechanistic Workflow

Optimized workflow for 4H-1,2,4-triazol-4-amine hydrochloride synthesis.

Troubleshooting & Yield Optimization FAQs

Q1: Why is my overall yield of the 4-amino-4H-1,2,4-triazole free base consistently stalling below 70%? A1: If you are using the classical method (heating ethyl formate and hydrazine hydrate to 200°C), your reaction is likely suffering from incomplete cyclization and thermal degradation, which typically caps yields at 65–71%[1]. Solution: Introduce an insoluble acidic ion-exchange resin, such as Amberlyst 15. The cross-linked matrix provides localized high proton concentrations that catalyze the condensation and cyclization under milder conditions (130–150°C). This prevents thermal decomposition of the triazole ring and pushes the yield above 85–90%[2][3].

Q2: I am observing a buildup of the uncyclized formhydrazide intermediate. How do I drive the reaction to completion? A2: The formation of the 1,2,4-triazole ring is a dehydration-driven cyclization. If the byproduct (water) is not efficiently removed, the equilibrium stalls. Solution: You must actively exploit Le Chatelier's principle by distilling off the water of reaction[4]. Gradually ramp the temperature from 105°C to 150°C while collecting the distillate. Maintaining the reaction at 150°C for 6 hours ensures complete conversion of the intermediate to the triazole core[2][5].

Q3: What is the optimal solvent for purifying the crude base before converting it to the hydrochloride salt? A3: Isopropanol is the superior solvent for this stage. Solution: After the reaction mixture cools to 80°C, adding isopropanol allows the product to dissolve completely while the solid Amberlyst 15 resin can be easily filtered out[2]. Upon further cooling of the isopropanol filtrate to ~5°C, the 4-amino-1,2,4-triazole precipitates with exceptional purity (>99.4%), leaving highly soluble unreacted intermediates in the mother liquor[2][4].

Q4: How can I maximize the yield of the hydrochloride salt specifically? A4: The conversion of the free base to the hydrochloride salt requires strict stoichiometric control and the minimization of aqueous interference. Solution: Dissolve the purified free base in a minimal amount of warm 95% ethanol. Add slightly more than one equivalent of concentrated hydrochloric acid. Evaporate the mixture to a syrup on a steam bath to remove excess water, then triturate with cold ethanol. The salt crystallizes readily upon cooling[1].

Q5: Are there specific stoichiometric ratios that prevent side reactions during the initial condensation? A5: Yes. Using a slight deficiency of the carboxylic acid (e.g., formic acid) relative to hydrazine hydrate minimizes the formation of N,N'-diformylhydrazine and other unwanted byproducts[4]. A molar ratio of approximately 1.02:1 (Hydrazine : Formic acid) is highly recommended.

Comparative Yield Data

The following table summarizes the quantitative improvements achieved by shifting from classical thermodynamic-driven synthesis to catalyzed, stoichiometry-controlled methods.

Synthesis Method	Catalyst	Max Temperature	Crystallization Solvent	Typical Yield	Purity
Classical Formhydrazide [1]	None	200°C	Ethanol / Ether	65 - 71%	~95.0%
Ion-Exchange Catalyzed [2]	Amberlyst 15	150°C	Isopropanol	85 - 91%	>99.4%
Stoichiometric Deficiency [4]	None	150°C	Isopropanol	82%	>99.9%

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Protocol A: Catalytic Synthesis of 4-amino-4H-1,2,4-triazole (Free Base)

• Reagent Loading: To a reaction vessel equipped with a distillation apparatus, add 100% hydrazine hydrate (7.19 mol) and Amberlyst 15 resin (42 g)[5].

• Controlled Addition: Add 91% formic acid (7.05 mol) dropwise at a controlled rate. Causality: This is a highly exothermic acid-base neutralization and condensation; controlling the addition ensures the temperature strictly remains below 105°C[2][5].

• Dehydration Cyclization: Apply heat to the reaction mixture to distill off water. Continue heating until the internal reaction temperature reaches 150°C[5].

• Maturation: Maintain the reaction mixture at 150°C for exactly 6 hours to ensure complete cyclization[2].

• Resin Filtration: Cool the mixture to 80°C. Add 400 mL of isopropanol to dissolve the synthesized product. Filter the mixture while maintaining the temperature at 75°–80°C to remove the Amberlyst 15 resin[2][5].

• Crystallization: Cool the isopropanol filtrate to 5°C to precipitate the product. Filter, wash with cold isopropanol, and dry[4][5].

  • Validation Checkpoint: The resulting white crystalline powder must have a melting point strictly between 87°C and 89°C [2]. If the melting point is depressed, recrystallize again from isopropanol.

Protocol B: Conversion to 4H-1,2,4-triazol-4-amine Hydrochloride

• Dissolution: Take the purified free base from Protocol A and dissolve it in warm 95% ethanol (approx. 2 mL per gram of base)[1].

• Acidification: Add concentrated hydrochloric acid (approx. 1.1 molar equivalents).

• Concentration: Evaporate the combined solutions on a steam bath for 2 hours to drive off excess water until a syrupy consistency is achieved[1]. Causality: Water solubilizes the hydrochloride salt; removing it is critical for high-yield crystallization.

• Trituration: Upon cooling, the syrup will begin to crystallize. Triturate the mixture with 50 mL of cold ethanol[1].

• Isolation: Filter the 4-amino-1,2,4-triazole hydrochloride, wash with a minimal amount of cold ethanol, and dry under a vacuum[1].

  • Validation Checkpoint: The isolated salt must melt at 147–148°C . For ultra-pure applications, recrystallize from 95% ethanol (10 mL per gram) to raise the melting point to the absolute standard of 151–152°C [1].

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US5099028A - Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives - Google Patents [patents.google.com]
• 3. US20050165241A1 - Process for the synthesis of 4-amino-4H-1,2,4-triazole - Google Patents [patents.google.com]
• 4. US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Solving poor solubility of 4H-1,2,4-triazol-4-amine hydrochloride in non-polar organic solvents

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Topic: Overcoming the poor solubility of 4H-1,2,4-triazol-4-amine hydrochloride in non-polar organic solvents (e.g., DCM, Toluene, Hexane).

Core Principles & Causality

Q: Why is 4H-1,2,4-triazol-4-amine hydrochloride completely insoluble in my non-polar solvent? A: The insolubility is a direct result of the compound's ionic crystal lattice. As an amine hydrochloride salt, the molecule exists as a protonated triazolium cation ( R−NH3+​ ) and a chloride anion ( Cl− ). The electrostatic forces holding this ionic lattice together are exceptionally strong. Non-polar solvents (like toluene or dichloromethane) possess low dielectric constants and rely on weak Van der Waals forces, which are [1]. Furthermore, the parent free base itself, 4-amino-1,2,4-triazole, is a small, nitrogen-dense heterocycle with a computed negative LogP (-0.8), meaning it[2].

Troubleshooting & Workflows

Q: I need to run a reaction in Dichloromethane (DCM). What is the most reliable method to achieve solubility? A: The most effective strategy is in-situ freebasing using a lipophilic tertiary amine. By adding a base like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) directly to the suspension, you deprotonate the hydrochloride salt. This liberates the free 4-amino-4H-1,2,4-triazole, which, lacking the ionic charge, has significantly improved solubility in halogenated solvents.

Protocol 1: In-Situ Freebasing for Halogenated Solvents

Self-validating mechanism: The reaction mixture will visibly transition from a dense, cloudy suspension to a clear or slightly hazy solution as the free base is generated.

• Suspend: Add 1.0 equivalent of 4H-1,2,4-triazol-4-amine hydrochloride to the reaction flask containing anhydrous DCM (typically 10-20 volumes).

• Neutralize: Dropwise add 1.1 to 1.2 equivalents of DIPEA under continuous magnetic stirring at room temperature.

• Equilibrate: Stir for 15–30 minutes. Observe the dissolution of the crystalline salt. (Note: DIPEA-HCl byproduct may form a fine, easily filterable suspension depending on concentration).

• Execute: Proceed immediately with the addition of your electrophile (e.g., acid chloride or alkyl halide).

• Validate: Monitor the reaction via TLC (using a highly polar eluent like 10% MeOH in DCM) to confirm the consumption of the free triazole.

Q: My downstream reaction is highly sensitive to moisture and byproduct salts. How do I isolate the free base cleanly beforehand? A: You must perform an ex-situ anhydrous freebasing . Because 4-amino-1,2,4-triazole is highly water-soluble, traditional aqueous extraction (washing with aqueous NaHCO3​ and extracting with organics) will result in [3]. Instead, use an alkoxide base in a volatile polar solvent, precipitate the inorganic salt, and perform a solvent swap.

Protocol 2: Ex-Situ Anhydrous Freebasing (Solvent Swap)

• Dissolve: Completely dissolve 1.0 eq of the hydrochloride salt in anhydrous methanol (MeOH).

• Deprotonate: Add exactly 1.0 eq of Sodium Methoxide (NaOMe) as a methanolic solution.

• Precipitate: Stir for 30 minutes at room temperature. The neutralization produces free 4-amino-1,2,4-triazole and sodium chloride (NaCl). NaCl is poorly soluble in MeOH and will precipitate.

• Filter: Pass the suspension through a Celite pad to remove the NaCl byproduct.

• Concentrate: Evaporate the methanol filtrate under reduced pressure (rotary evaporator) to yield the pure, anhydrous free base as a solid.

• Resuspend: The isolated free base can now be suspended or dissolved in your target non-polar solvent.

Workflow for Ex-Situ Anhydrous Freebasing of Amine Hydrochlorides.

Q: What if I strictly cannot freebase the compound, but I still need it to react in a non-polar solvent? A: Implement Phase Transfer Catalysis (PTC) . By introducing a lipophilic quaternary ammonium salt (such as Tetrabutylammonium bromide, TBAB), you create a transient, solvent-soluble ion pair. The lipophilic tetrabutylammonium cation pairs with the reactive anionic species in your biphasic system, shuttling it into the non-polar organic layer where it can react with the suspended triazole salt.

Quantitative Solvent Compatibility Data

To optimize your solvent selection, refer to the following comparative data table. It highlights the relationship between solvent polarity and the expected solubility of both the salt and free base forms.

Solvent	Dielectric Constant ( ϵ )	Solubility (HCl Salt)	Solubility (Free Base)	Recommended Solubilization Strategy
Hexane / Heptane	~1.9	Insoluble	Very Poor	Avoid; or use extreme PTC conditions.
Toluene	2.4	Insoluble	Poor	Ex-situ freebasing + heating.
Dichloromethane (DCM)	9.1	Insoluble	Moderate	In-situ freebasing with DIPEA.
Tetrahydrofuran (THF)	7.5	Very Poor	Good	Ex-situ freebasing (Protocol 2).
Acetonitrile (MeCN)	37.5	Poor	Excellent	Use as a co-solvent (e.g., 1:1 DCM:MeCN).
Dimethylformamide (DMF)	36.7	Good	Excellent	Direct use (Polar aprotic solvent swap).

Decision Matrix for Solubilization

Use the following logical workflow to determine the optimal path for your specific experimental constraints.

Logical decision tree for selecting a solubilization strategy.

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. 4-Amino-1,2,4-triazole | C2H4N4 | CID 11432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ncert.nic.in [ncert.nic.in]

Preventing thermal degradation of 4H-1,2,4-triazol-4-amine hydrochloride during reflux

Technical Support Center: Preventing Thermal Degradation of 4H-1,2,4-triazol-4-amine Hydrochloride During Reflux

Overview

4H-1,2,4-triazol-4-amine hydrochloride (also known as 4-amino-4H-1,2,4-triazole HCl) is a critical nitrogen-rich intermediate in the synthesis of agrochemicals, energetic materials, and active pharmaceutical ingredients (APIs) like 1[1]. While the free base exhibits moderate thermal stability (melting around 81-82°C and decomposing >280°C), the hydrochloride salt is highly susceptible to thermal degradation under reflux conditions[2]. This guide addresses the mechanistic causes of this degradation and provides field-proven, self-validating protocols to prevent it.

Troubleshooting Guide & FAQs

Q1: Why does my 4H-1,2,4-triazol-4-amine hydrochloride degrade, turning into a dark, oily mixture during prolonged reflux? Causality & Mechanism: The degradation is primarily driven by two pathways: thermal deamination and nucleophilic ring-opening. The protonation of the triazole ring in the hydrochloride salt increases its electrophilicity. When subjected to prolonged thermal stress (e.g., refluxing in protic solvents above 100°C), the N-N bond connecting the amino group to the triazole core weakens, leading to 3 and the formation of 1,2,4-triazole and hydrazine derivatives[3]. Furthermore, nucleophilic attack by the solvent or the chloride counterion can trigger 4, generating acyclic degradation products that rapidly polymerize into dark, insoluble tars[4].

Logical pathways of thermal degradation for 4H-1,2,4-triazol-4-amine HCl under reflux.

Q2: How do I choose the right solvent and temperature to prevent this degradation? Expertise & Experience: Solvent selection is the most critical variable. High-boiling protic solvents (like water or DMF) exacerbate both deamination and ring-opening. You must select a solvent that allows the reaction to proceed at a lower reflux temperature. 5 are highly recommended because they cap the maximum thermal energy imparted to the system while maintaining adequate solubility for the hydrochloride salt[5]. If a higher temperature is absolutely required for the subsequent coupling step, consider using a non-nucleophilic aprotic solvent (e.g., acetonitrile) and generating the free base in situ using a mild base, as the 6 is significantly more thermally stable[6].

Q3: Can I use microwave synthesis instead of traditional reflux to avoid degradation? Causality & Experience: Yes. 7 is highly recommended for reactions involving 4H-1,2,4-triazol-4-amine derivatives[7]. Traditional conductive heating (oil baths/mantles) relies on thermal gradients, meaning the flask walls are significantly hotter than the bulk solution, which causes localized degradation. Microwave irradiation provides volumetric heating, ensuring uniform temperature distribution. Furthermore, microwave reactors allow for precise temperature and pressure control, drastically reducing the required reaction time from hours to minutes, which kinetically outcompetes the slower thermal degradation pathways[7].

Quantitative Data Summaries

Table 1: Thermal Stability and Solvent Effects on 4H-1,2,4-triazol-4-amine

Compound State	Solvent Environment	Reflux Temp (°C)	Primary Degradation Risk	Recommended Action
Free Base	Water / Ethanol	78 - 100	Low (Stable up to ~280°C)	Standard reflux is generally safe.
HCl Salt	Water	100	High (Ring-opening, Deamination)	Avoid prolonged aqueous reflux.
HCl Salt	Ethanol / Isopropanol	78 - 82	Moderate	Limit reflux time to <4 hours.
HCl Salt	DMF / DMSO	>150	Severe (Complete tar formation)	Switch to lower-boiling aprotic solvent.

Experimental Protocols

Step-by-Step Methodology: Controlled Reflux of 4H-1,2,4-triazol-4-amine HCl Trustworthiness: To ensure a self-validating system, this protocol incorporates real-time monitoring and strict atmospheric control to prevent runaway degradation.

• Preparation & Purging: Charge a dry, round-bottom flask with 4H-1,2,4-triazol-4-amine HCl and the selected low-boiling solvent (e.g., anhydrous ethanol). Purge the system with inert Nitrogen or Argon gas for 15 minutes to displace oxygen, preventing oxidative side-reactions.

• Controlled Heating: Place the flask in an oil bath pre-heated to exactly 5°C above the solvent's boiling point (e.g., 83°C for ethanol). Do not use a heating mantle, as localized hot spots can exceed the degradation threshold of the HCl salt.

• Reflux Initiation: Attach a reflux condenser chilled to 5°C to ensure complete solvent return without requiring excessive boiling vigor.

• Real-Time Monitoring: Withdraw 50 µL aliquots every 30 minutes. Quench immediately in cold mobile phase and analyze via HPLC (UV detection at 210 nm). Monitor for the disappearance of the starting material and the appearance of the 1,2,4-triazole deamination peak.

• Termination: Stop the reflux immediately once the target conversion is reached or if the deamination peak exceeds 2% area. Cool the flask rapidly in an ice-water bath to quench the thermal energy.

Step-by-step workflow for the controlled reflux of 4H-1,2,4-triazol-4-amine HCl.

References

• Thermodynamic Analysis and Pyrolysis Mechanism of 4,4′-Azobis-1,2,4-triazole Source: ACS Omega - ACS Publications URL
• Optimizing reaction conditions for 4-amino-1,2,4-triazole synthesis Source: Benchchem URL
• Thermogravimetric analysis, kinetic study, and pyrolysis–GC/MS analysis of 1,1ʹ-azobis-1,2,3-triazole and 4,4ʹ-azobis-1,2,4-triazole Source: PMC URL
• US5710280A - Preparation of fluconazole and pharmaceutically acceptable salts thereof Source: Google Patents URL
• United States Patent (19)
• Rapid, Microwave Accelerated Synthesis of [1,2,4]Triazolo[3,4-b][1,3,4]oxadiazoles from 4-Acylamino-1,2,4-Triazoles Source: PMC URL
• 4-amino-4h-1,2,4-triazole Source: Organic Syntheses Procedure URL
• Exploring the Role of Neutral 4-Amino-1,2,4-triazole in the Formation of Hexanuclear f-Element Hydrolysis Products Source: Crystal Growth & Design URL

Sources

• 1. US5710280A - Preparation of fluconazole and pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Thermogravimetric analysis, kinetic study, and pyrolysis–GC/MS analysis of 1,1ʹ-azobis-1,2,3-triazole and 4,4ʹ-azobis-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Rapid, Microwave Accelerated Synthesis of [1,2,4]Triazolo[3,4-b][1,3,4]oxadiazoles from 4-Acylamino-1,2,4-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance with 4H-1,2,4-Triazol-4-amine Hydrochloride

Welcome to the Advanced Application Scientist Support Hub. As researchers and drug development professionals, you frequently encounter 4H-1,2,4-triazol-4-amine hydrochloride (4-ATA·HCl) as a critical building block in the synthesis of bioactive heterocycles, fungicides, and pharmaceutical intermediates. However, its derivatization is notoriously difficult. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome the steric and electronic barriers inherent to this molecule.

Core Mechanistic FAQs: Understanding the Reactivity

Q1: Why is the exocyclic amine of 4H-1,2,4-triazol-4-amine so unreactive compared to standard aliphatic or aromatic amines? A: The lack of reactivity is a dual consequence of electronic deactivation and steric hindrance. Electronically, the 1,2,4-triazole ring exerts a powerful inductive electron-withdrawing effect (-I effect), which delocalizes the lone pair on the N4 amino group and drastically reduces its nucleophilicity[1]. Sterically, the N4 position is flanked by the C3 and C5 protons (or substituents), creating a constrained spatial pocket that restricts the Bürgi-Dunitz approach trajectory for bulky electrophiles. Furthermore, because you are starting with the hydrochloride salt, the amine is locked in its non-nucleophilic ammonium form until properly neutralized.

Q2: I am trying to synthesize a Schiff base using a sterically hindered aromatic aldehyde, but I only recover starting materials. What is the mechanistic failure? A: Schiff base (imine) formation requires the nucleophilic attack of the amine on the carbonyl carbon to form a tetrahedral carbinolamine intermediate, followed by dehydration. With bulky aldehydes, the steric clash at the transition state results in an insurmountable activation energy barrier under neutral conditions. To overcome this, you must employ acid catalysis (e.g., glacial acetic acid) to protonate the carbonyl oxygen[2]. This increases the electrophilicity of the carbonyl carbon, lowering the activation energy barrier and driving the reaction forward.

Caption: Logical causality of steric and electronic factors affecting 4-ATA reactivity.

Troubleshooting Guide: Derivatization Challenges

Issue 1: Low Yield in Schiff Base Condensation with Bulky Electrophiles

Symptom: TLC shows <20% conversion after 24 hours of reflux in ethanol. Root Cause: The combination of the deactivated N4 amine and the steric bulk of the aldehyde prevents the formation of the carbinolamine intermediate. Resolution Strategy:

• Free Base Liberation: Ensure the hydrochloride salt is fully neutralized. Use an equimolar amount of a mild base (e.g., sodium acetate) to liberate the free amine in situ.

• Solvent & Catalyst Shift: Switch from ethanol to a higher boiling solvent (e.g., isopropanol) and add a catalytic amount of concentrated H2​SO4​ [3]. Alternatively, use glacial acetic acid as both solvent and catalyst[1].

• Thermodynamic Driving: Use a Dean-Stark trap to physically remove water and force the dehydration step.

Caption: Workflow for troubleshooting low-yielding condensation reactions with 4-ATA.

Issue 2: Poor Conversion in N-Acylation Reactions

Symptom: Reaction with acyl chlorides yields multiple side products or unreacted starting material. Root Cause: The poor nucleophilicity of 4-ATA requires highly reactive electrophiles. If the acyl chloride is bulky (e.g., pivaloyl chloride), steric clash prevents the attack. Resolution Strategy: Perform the reaction in an aprotic solvent (dry benzene or DCM) at 0–5°C using a highly reactive acyl chloride[4]. Add a nucleophilic catalyst like DMAP (4-Dimethylaminopyridine) to form a highly electrophilic acylpyridinium intermediate, which is more susceptible to attack by the hindered triazole amine.

Quantitative Data: Reaction Optimization Matrix

The following table summarizes the optimal reaction conditions based on the steric bulk of the electrophilic partner, synthesizing data from field-proven methodologies[2][3][4].

Electrophile Type	Steric Hindrance Level	Recommended Solvent	Catalyst / Base	Temp / Time	Expected Yield
Unhindered Aldehydes (e.g., Benzaldehyde)	Low	Ethanol	Glacial Acetic Acid (cat.)	Reflux, 4-6 h	85 - 92%
Ortho-Substituted Aldehydes	High	Isopropanol	Conc. H2​SO4​ (cat.)	Reflux, 8-12 h	55 - 70%
Aliphatic Ketones	Moderate	Toluene	p-TSA + Dean-Stark	Reflux, 12-24 h	60 - 75%
Acyl Chlorides	Variable	Dry Benzene / DCM	Triethylamine + DMAP	0–5°C to RT, 2 h	75 - 85%

Self-Validating Experimental Protocols

Protocol A: Synthesis of Sterically Hindered Schiff Bases via Acid Catalysis

This protocol utilizes isopropanol and sulfuric acid to force the condensation of bulky aldehydes[3].

Step-by-Step Methodology:

• Neutralization: In a 50 mL round-bottom flask, suspend 4H-1,2,4-triazol-4-amine hydrochloride (10 mmol) in 15 mL of isopropanol. Add anhydrous sodium acetate (10 mmol) and stir at room temperature for 15 minutes to liberate the free base.

  • Self-Validation Check: Spot the mixture on a TLC plate and stain with ninhydrin. A purple spot confirms the presence of the free primary amine.

• Electrophile Addition: Add the sterically hindered aromatic aldehyde (10 mmol) to the suspension.

• Catalysis: Carefully add 2-3 drops of concentrated H2​SO4​ .

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 82°C) for 9 hours.

  • Self-Validation Check: Monitor the reaction via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the ninhydrin-active spot indicates the consumption of the amine.

• Workup: Cool the mixture to room temperature, pour into ice water, and adjust the pH to 6 using a cooled 10% NaOH solution. Filter the resulting precipitate and purify via silica gel column chromatography or recrystallization.

Protocol B: N-Acylation of 4-ATA using Nucleophilic Catalysis

This protocol ensures efficient acylation while suppressing side reactions[4].

Step-by-Step Methodology:

• Preparation: Suspend 4-ATA·HCl (10 mmol) in 50 mL of dry benzene (or anhydrous DCM) under an inert nitrogen atmosphere.

• Base Addition: Add triethylamine (22 mmol) to neutralize the hydrochloride salt and act as an acid scavenger for the subsequent step. Stir for 10 minutes.

• Catalyst Addition: Add a catalytic amount of DMAP (0.5 mmol).

• Acylation: Cool the reaction mixture to 0–5°C using an ice bath. Add the acyl chloride (10 mmol) dropwise over 15 minutes to prevent exothermic degradation.

• Reaction: Stir the mixture at 0–5°C for 1 hour, then allow it to warm to room temperature and stir overnight.

  • Self-Validation Check: The formation of a white precipitate (triethylamine hydrochloride) is a visual indicator that the acylation is proceeding.

• Workup: Distill off the solvent under reduced pressure and pour the residue onto crushed ice. Filter the solid product and recrystallize from an appropriate solvent (e.g., ethanol).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. guidechem.com [guidechem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ijpsdronline.com [ijpsdronline.com]

Reference Data & Comparative Studies

Comparing 4H-1,2,4-triazol-4-amine hydrochloride vs 3-amino-1,2,4-triazole in ligand efficiency

An In-Depth Comparison Guide: Ligand Efficiency of 4H-1,2,4-triazol-4-amine Hydrochloride vs. 3-amino-1,2,4-triazole

Executive Summary

In the realm of fragment-based drug discovery (FBDD) and coordination chemistry, small nitrogen-rich heterocycles serve as highly efficient molecular anchors. Both 4H-1,2,4-triazol-4-amine hydrochloride (4-AT HCl) and 3-amino-1,2,4-triazole (3-AT) share the same core heavy-atom count (HA = 6) and molecular weight footprint, yet their positional isomerism dictates radically different ligand behaviors. While 3-AT is renowned as a highly efficient, covalent biochemical inhibitor (most notably of catalase), 4-AT acts as a rigid, bidentate architectural ligand ideal for constructing metal-organic frameworks (MOFs) and spin-crossover materials. This guide objectively compares their structural thermodynamics, ligand efficiency (LE), and application-specific experimental protocols.

Structural & Thermodynamic Profiling

To understand their divergent ligand efficiencies, one must first analyze their structural causality. Ligand Efficiency (LE) is a vital metric defined as the binding free energy per heavy atom ( LE=ΔG/Nheavy_atoms​ ). Because both 3-AT and 4-AT possess exactly 6 heavy atoms, any difference in their LE is a direct function of their binding affinity ( ΔG ), which is governed by their nitrogen topology.

• 3-Amino-1,2,4-triazole (3-AT): The amino group at the 3-position allows the triazole ring to undergo tautomerism (1H, 2H, and 4H forms). This flexibility, combined with its ability to act as both a hydrogen bond donor and acceptor, allows 3-AT to deeply penetrate enzymatic active sites.

• 4H-1,2,4-triazol-4-amine Hydrochloride (4-AT HCl): The amino group is fixed at the N4 position. This exocyclic NH2​ sterically and electronically blocks N4 from participating in metal coordination. Consequently, 4-AT is forced to coordinate via the N1 and N2 atoms. This adjacent coordination creates a highly predictable, angular bidentate bridging geometry that is thermodynamically ideal for propagating 2D and 3D coordination polymers[3]. The hydrochloride salt form enhances aqueous solubility and provides a controlled protonation state during synthesis.

Mechanistic divergence of triazole ligands in biochemical inhibition versus metal coordination.

Mechanistic Divergence in Ligand Efficiency

3-AT: The Biochemical Suicide Ligand

3-AT exhibits exceptionally high biochemical ligand efficiency due to its mechanism of action. It is a classic irreversible inhibitor of the antioxidant enzyme catalase. The causality of this inhibition relies on a self-validating enzymatic cycle: catalase must first react with hydrogen peroxide ( H2​O2​ ) to form an active intermediate known as Compound I. 3-AT then enters the substrate channel and covalently binds to the active center of this tetrameric form, completely inactivating the enzyme [1][2]. Because it achieves complete target engagement with only 6 heavy atoms, its functional LE is near the theoretical maximum for small-molecule inhibitors.

4-AT: The Coordination Architect

Conversely, 4-AT excels in inorganic ligand efficiency. The N4-amino group coordinates with the haem present at receptor sites in biological models [4], but its true power lies in metallochemistry. When reacted with transition metals like Ag(I) or Zn(II), 4-AT utilizes its N1 and N2 atoms to form robust, two-dimensional coordination polymers. For example, in silver(I) adducts, 4-AT acts as a bridging ligand that facilitates strong intermolecular O⋯H and Ag⋯N interactions, yielding complexes with profound antimicrobial and anticancer properties [3]. Its LE in this context is measured by the thermodynamic stability of the resulting supramolecular network.

Comparative Data Synthesis

Table 1: Physicochemical & Ligand Efficiency Metrics

Metric	3-amino-1,2,4-triazole (3-AT)	4H-1,2,4-triazol-4-amine HCl (4-AT)
Heavy Atoms (HA)	6	6 (Active ligand)
Primary Target	Catalase, IGPD (Yeast)	Transition Metals (Ag, Fe, Zn)
Binding Mechanism	Covalent (Compound I dependent)	Bidentate Bridging (N1, N2)
Ligand Efficiency (LE)	>0.45 kcal/mol/HA (Covalent)	High Formation Constant ( β )
Key Application	Herbicide, Enzyme Assay Standard	MOFs, Spin-Crossover Materials

Bench-to-Application Experimental Protocols

To objectively evaluate the ligand efficiency of these compounds, researchers must employ distinct self-validating methodologies. Below are the standard protocols for assessing each ligand.

Protocol 1: Determining Thermodynamic LE of 3-AT via Isothermal Titration Calorimetry (ITC)

To prevent the covalent suicide-inhibition seen in catalase and measure true equilibrium thermodynamics, this protocol evaluates 3-AT binding against a competitive target (e.g., IGPD).

• Buffer Preparation: Prepare a 50 mM HEPES buffer at pH 7.5, containing 100 mM NaCl. Degas the buffer for 15 minutes to prevent microbubble formation during titration.

• Sample Preparation: Dialyze the target protein (e.g., purified IGPD) overnight against the buffer. Prepare a 10 mM stock of 3-AT in the exact same dialysis buffer to eliminate heat of mixing artifacts.

• ITC Setup: Load the sample cell with 50 µM of the target protein. Load the injection syringe with 1 mM 3-AT.

• Titration Execution: Perform 20 injections of 2 µL each at 25°C, with a 120-second spacing between injections.

• Self-Validation (Blank): Perform a control titration of 3-AT into the buffer alone. Subtract this heat of dilution from the raw data.

• Data Analysis: Fit the integrated heat data to a one-set-of-sites model to extract the dissociation constant ( Kd​ ). Calculate LE using the formula: LE=(1.37×log10​(Kd​))/6 .

Experimental workflow for determining thermodynamic Ligand Efficiency (LE) via ITC.

Protocol 2: Synthesis and Validation of 4-AT Coordination Polymers

This protocol outlines the synthesis of a 4-AT Silver(I) coordination polymer to evaluate its structural ligand efficiency [3].

• Reagent Solubilization: Dissolve 1.0 mmol of 4H-1,2,4-triazol-4-amine hydrochloride in 10 mL of distilled water. Neutralize carefully with a stoichiometric amount of NaOH to generate the free 4-AT base in situ.

• Metal Complexation: Dropwise, add an aqueous solution of AgNO3​ (1.0 mmol in 5 mL water) to the ligand solution under continuous magnetic stirring at room temperature.

• Crystallization: Cover the reaction beaker with punctured Parafilm and allow the solution to slowly evaporate in a dark environment (to prevent silver photoreduction) for 7–10 days.

• Self-Validation (SCXRD): Harvest the resulting block-shaped crystals. Mount a single crystal on a diffractometer to confirm the N1, N2 bidentate bridging geometry. The absence of N4 coordination in the electron density map validates the steric directing effect of the exocyclic amino group.

References

• Mechanisms of oxidant generation by catalase - PMC - NIH. National Institutes of Health.
• Kinetics of the Irreversible Inhibition of Catalase by 3-Amino-1,2,4-triazole in the Presence of Hydrogen Peroxide and Catalase-Hydrogen Peroxide Complex I Hydrogen Donors. ResearchGate.
• Synthesis and X-ray Structure Analysis of the Polymeric[Ag 2 (4-Amino-4H-1,2,4-triazole) 2 (NO 3 )] n (NO 3 ) n Adduct: Anticancer, and Antimicrobial Applications. MDPI.
• Anticancer Activity of Some Mercapto Substituted 4-amino-1, 2, 4-Triazoles : A Review. ijprajournal.

A Comparative Guide to NMR Spectroscopy for Purity Validation of 4H-1,2,4-triazol-4-amine Hydrochloride

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or its key intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For a molecule like 4H-1,2,4-triazol-4-amine hydrochloride, a versatile building block in medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for this purpose, moving beyond procedural lists to explain the fundamental causality behind methodological choices.

Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a primary analytical technique, offering both qualitative and quantitative data with exceptional structural detail.[1][2] Unlike chromatographic methods, which often require reference standards for every impurity to achieve accurate quantification, NMR can determine the purity of a compound directly, using a single, highly pure certified reference material.[1][3][4] This makes it an indispensable tool for definitive purity assignment.

Chapter 1: Foundational Analysis: Identity and Preliminary Impurity Screening

Before a quantitative assessment can be made, the identity of the material must be unequivocally confirmed. Standard ¹H and ¹³C NMR spectroscopy serves as the first line of analysis for structural verification.

For 4H-1,2,4-triazol-4-amine hydrochloride (C₂H₄N₄·HCl), the ¹H NMR spectrum is expected to be simple. The two equivalent protons on the triazole ring typically appear as a sharp singlet in the aromatic region of the spectrum, often around δ 8.25 ppm, though this can vary with solvent and concentration.[5][6] The protons of the amine group (NH₂) may appear as a broad singlet and can exchange with deuterium in solvents like D₂O, leading to their disappearance from the spectrum.

A preliminary purity assessment involves scrutinizing the spectrum for any signals that do not belong to the target molecule, the solvent, or known standards like tetramethylsilane (TMS). The presence of unexpected peaks is a direct indication of impurities. The relative integrals of these signals can provide a rough estimate of impurity levels, guiding the need for more rigorous quantitative methods. Potential impurities could stem from starting materials or byproducts of the cyclization reactions common in triazole synthesis.[7][8]

Chapter 2: The Gold Standard: Quantitative NMR (qNMR) for Absolute Purity

For an authoritative determination of purity, quantitative NMR (qNMR) is the method of choice. It is recognized as a primary ratio method of measurement, meaning the signal intensity is directly proportional to the number of nuclei, allowing for highly accurate quantification without analyte-specific calibration curves.[3][4][9]

Comparative Analysis of qNMR Methodologies

Two primary qNMR methods can be employed, each with distinct advantages and limitations.

Methodology	Principle	Advantages	Limitations	Best Suited For
Internal Standard Method	A certified reference material (CRM) of known purity is weighed and mixed with a known mass of the analyte. The purity of the analyte is calculated by comparing the integral of a specific analyte signal to a signal from the internal standard.[10]	- High Accuracy & Precision: Directly ties the analyte's purity to a traceable CRM. - Robust: Insensitive to variations in sample volume or concentration. - Absolute Purity: Provides a weight/weight (w/w) percentage purity value.[10]	- Requires a suitable, high-purity internal standard that does not react with the analyte and has signals that do not overlap.[11] - Requires highly accurate weighing.	Definitive purity assignment for reference standards, API release testing, and validation where accuracy is critical.
100% (Normalization) Method	The integrals of all signals in the spectrum (analyte and impurities) are summed. The purity is calculated as the percentage of the analyte's integral relative to the total integral area.	- Simplicity: Does not require an internal standard or precise weighing.	- Often Inaccurate: Assumes all components (including all impurities) are NMR-active and detected. - Fails to account for non-proton-bearing impurities (e.g., inorganic salts) or those with very broad signals.[3] - Provides mole % purity, not w/w %.	Quick, rough estimations when an internal standard is not available or for in-process controls where absolute accuracy is not the primary goal.

For the rigorous validation of 4H-1,2,4-triazol-4-amine hydrochloride purity, the Internal Standard Method is unequivocally superior and will be the focus of our detailed protocol.

Chapter 3: A Self-Validating Protocol for ¹H-qNMR Purity Determination

This protocol is designed as a self-validating system, incorporating principles that ensure the trustworthiness and accuracy of the results.

The Foundational Pillars of an Accurate qNMR Experiment

• Selection of the Internal Standard (IS): This is the most critical decision. The ideal IS must meet stringent criteria.[11][12]

  • High Purity: Must be a Certified Reference Material (CRM) with a documented purity of ≥99.5%.

  • Chemical Stability: Inert to the analyte and solvent.

  • Simple Spectrum: Should have one or more sharp, well-defined singlets.

  • Signal Separation: Its signals must not overlap with any analyte or impurity signals.

  • Solubility: Must be soluble in the same deuterated solvent as the analyte.

  • Recommended Standards: For 4H-1,2,4-triazol-4-amine hydrochloride, which is polar, Maleic acid or Dimethyl sulfone (DMSO₂) are excellent candidates when using D₂O or DMSO-d₆ as the solvent.

• Instrumental Parameters: The causality behind parameter selection is rooted in ensuring that the signal integral is directly and uniformly proportional to the number of protons.

  • Long Relaxation Delay (D1): A delay of at least 5 times the longest T₁ relaxation time of any proton being quantified (both analyte and IS) is essential. A D1 of 30-60 seconds is common. This ensures all protons have fully returned to equilibrium before the next pulse, preventing signal saturation and ensuring accurate integration.

  • Accurate 90° Pulse Width: A calibrated 90° pulse must be used to ensure uniform excitation across the entire spectrum.

  • Sufficient Number of Scans: A higher number of scans (e.g., 16, 32, or 64) improves the signal-to-noise ratio (S/N), which is critical for the precise integration of both strong and weak signals.

Experimental Workflow Diagram

Caption: Workflow for qNMR purity determination.

Step-by-Step Methodology

• Preparation:

  • Using a calibrated analytical balance, accurately weigh approximately 10-20 mg of the 4H-1,2,4-triazol-4-amine hydrochloride sample (m_analyte) into a clean vial.

  • Accurately weigh approximately 5-10 mg of the chosen internal standard (e.g., Maleic Acid, m_is) and add it to the same vial.

  • Record all masses to at least 0.01 mg.

  • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the vial and ensure complete dissolution.

  • Transfer the solution to a high-quality 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Load a pre-validated set of quantitative acquisition parameters. Critically, ensure the relaxation delay (D1) is set to at least 30 seconds.

  • Acquire the ¹H NMR spectrum, ensuring a good signal-to-noise ratio is achieved.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Carefully and manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply an automatic baseline correction algorithm (e.g., a polynomial fit) and verify that the baseline around the signals of interest is flat and at zero intensity.[10]

• Integration and Calculation:

  • Integrate a well-resolved, non-exchangeable signal from the analyte. For 4H-1,2,4-triazol-4-amine, the singlet for the two triazole protons (I_analyte) is ideal.

  • Integrate a well-resolved signal from the internal standard (I_is). For maleic acid, this would be the singlet for its two vinyl protons.

  • Calculate the purity (P_analyte) as a weight percentage using the following equation[10]:

  Purity (w/w %) = (I_analyte / I_is) * (N_is / N_analyte) * (MW_analyte / MW_is) * (m_is / m_analyte) * P_is

  Where:

  • I_analyte, I_is: Integrals of the analyte and internal standard signals.

  • N_analyte, N_is: Number of protons giving rise to the respective integrated signals.

  • MW_analyte, MW_is: Molecular weights of the analyte and internal standard.

  • m_analyte, m_is: Masses of the analyte and internal standard.

  • P_is: Purity of the internal standard (from its certificate).

Sample Calculation Table

Parameter	Analyte (4H-1,2,4-triazol-4-amine HCl)	Internal Standard (Maleic Acid)
Mass (m)	20.15 mg	10.50 mg
Molecular Weight (MW)	120.55 g/mol	116.07 g/mol
Signal Integral (I)	10.00	5.15
Number of Protons (N)	2	2
Purity (P)	To be determined	99.8%
Calculation	\multicolumn{2}{l}{ P_analyte = (10.00 / 5.15) * (2 / 2) * (120.55 / 116.07) * (10.50 / 20.15) * 99.8% }
Result	\multicolumn{2}{l}{ P_analyte = 99.4% }

Chapter 4: Method Validation Aligned with ICH Q2(R1) Guidelines

To be used in a regulated environment, the qNMR method must be validated to prove it is fit for its intended purpose.[13][14][15] The validation demonstrates the reliability and robustness of the analytical procedure.

Decision Tree for NMR Technique Selection

Caption: Selecting the appropriate NMR technique.

Key Validation Parameters for qNMR

Parameter	Purpose	Validation Approach for qNMR
Specificity	To ensure the analytical signal is unambiguously from the analyte.	Analyze a blank (solvent), the internal standard alone, the analyte alone, and the mixture. Demonstrate that the signals used for quantification are well-resolved and free from interference from impurities or other components.
Linearity	To demonstrate a proportional response over a defined range.	Prepare a series of samples with a fixed amount of internal standard and varying amounts of the analyte (e.g., 80% to 120% of the target concentration).[13] Plot the ratio of analyte/IS mass vs. the ratio of analyte/IS integral. The correlation coefficient (R²) should be ≥ 0.999.
Accuracy	The closeness of the test results to the true value.	Perform the qNMR analysis on a certified reference material of 4H-1,2,4-triazol-4-amine.[16] The experimentally determined purity should be in close agreement with the certified value. Express as percent recovery.
Precision	The degree of scatter between a series of measurements.	Repeatability: Analyze a minimum of six replicate preparations of the same sample on the same day, with the same operator and instrument. Intermediate Precision: Repeat the analysis on different days, with different analysts, or on different instruments.[13] The relative standard deviation (RSD) should be ≤ 1.0%.
Robustness	The method's capacity to remain unaffected by small, deliberate variations.	Introduce small changes to parameters like the relaxation delay (e.g., D1 = 30s vs. 35s) or processing parameters. The results should remain consistent, demonstrating the reliability of the method during routine use.[13]

Conclusion

For establishing the purity of 4H-1,2,4-triazol-4-amine hydrochloride, ¹H-qNMR with an internal standard is an exceptionally powerful and reliable technique. Its strength lies in its foundation as a primary method that provides a direct measurement of the analyte relative to a traceable certified reference material. When executed with a clear understanding of the causality behind the experimental parameters and validated according to international guidelines like ICH Q2(R1), the qNMR method delivers an accurate, precise, and defensible purity value, ensuring the quality and integrity of this critical pharmaceutical intermediate.

References

• American Chemical Society. Purity by Absolute qNMR Instructions. ACS.org. Available from: [Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (2007). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Spectroscopy Europe, 19(5), 17-21. Available from: [Link]

• Organic Chemistry Portal. Synthesis of 4H-1,2,4-triazoles. organic-chemistry.org. Available from: [Link]

• Demirbas, N., Demirbas, A., Ceylan, S., & Sahin, D. (2008). Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives. Turkish Journal of Chemistry, 32(3), 329-342. Available from: [Link]

• Pasha, M. A., & Madhuri, C. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Current Chemistry Letters, 10(1), 33-42. Available from: [Link]

• Holzgrabe, U. (2014). NMR spectroscopy: a superior tool for quality control of pharmaceutical products. European Pharmaceutical Review. Available from: [Link]

• Wilmad-LabGlass. NMR Reference Standards. wilmad-labglass.com. Available from: [Link]

• European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). Available from: [Link]

• Growing Science. Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. growingscience.com. Available from: [Link]

• ResolveMass Laboratories. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. resolvemass.com. Available from: [Link]

• Dong, M. W. (2014). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

• ChemAdder. (2025). The NMR-Purity and the new dimensions and standards of purity. chemadder.com. Available from: [Link]

• National Center for Biotechnology Information. 4-Amino-1,2,4-triazole. PubChem Compound Database. Available from: [Link]

• Liam, B. (2024). The Role of Spectroscopy in Modern Pharmaceutical Quality Control. Journal of Basic and Clinical Pharmacy, 15(6), 398. Available from: [Link]

• Al-Soud, Y. A., & Al-Masoudi, N. A. (2021). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 26(4), 939. Available from: [Link]

• Lab Manager. (2025). Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications. labmanager.com. Available from: [Link]

• Diehl, B. W. K. (2007). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Spectroscopy Europe. Available from: [Link]

• ISRES Publishing. (2022). Synthesis of 1,2,4 triazole compounds. isres.org. Available from: [Link]

• Wang, Y., et al. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Molecules. Available from: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available from: [Link]

• AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. amsbio.com. Available from: [Link]

• Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. tga.gov.au. Available from: [Link]

• Reading Scientific Services Ltd (RSSL). Nuclear magnetic resonance spectroscopy (NMR). rssl.com. Available from: [Link]

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• Taylor & Francis Online. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. tandfonline.com. Available from: [Link]

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A Comparative Vibrational Spectroscopy Guide: 4H-1,2,4-Triazol-4-amine and its Hydrochloride Salt

This guide provides an in-depth comparison of the Fourier-Transform Infrared (FTIR) and Raman spectra of 4H-1,2,4-triazol-4-amine and its corresponding hydrochloride salt. This analysis is crucial for researchers in medicinal chemistry, materials science, and drug development, where understanding the structural and electronic changes upon salt formation is paramount for characterization, quality control, and formulation development. The insights herein are derived from established principles of vibrational spectroscopy and data from related compounds, offering a robust framework for interpreting spectral changes upon protonation of this heterocyclic amine.

Introduction: The Significance of Protonation in Heterocyclic Amines

4H-1,2,4-triazol-4-amine is a versatile building block in synthetic chemistry, notable for its applications in the development of novel therapeutic agents and functional materials.[1][2] The presence of both a primary amino group (-NH₂) and basic nitrogen atoms within the triazole ring makes it susceptible to protonation, typically by treatment with an acid like hydrochloric acid (HCl) to form the hydrochloride salt. This conversion from the free base to the salt form is a common strategy in pharmaceutical development to enhance solubility, stability, and bioavailability.

Vibrational spectroscopy, encompassing both FTIR and Raman techniques, offers a powerful, non-destructive means to probe the molecular structure and bonding within these compounds. The addition of a proton (H⁺) to form the hydrochloride salt induces significant changes in the electronic distribution and bond polarities, which are directly reflected in the vibrational spectra. This guide will elucidate these changes, providing a clear understanding of the spectral signatures that differentiate the free base from its hydrochloride salt.

Theoretical Background: The Vibrational Impact of Amine Salt Formation

The fundamental difference between the FTIR and Raman spectra of 4H-1,2,4-triazol-4-amine and its hydrochloride salt arises from the protonation of a basic nitrogen atom. In principle, protonation can occur either at the exocyclic amino group or at one of the ring nitrogen atoms. Studies on similar triazole systems suggest that protonation preferentially occurs at a ring nitrogen, specifically at the N1 or N2 position, which is a more basic site than the exocyclic amino group.[3]

This protonation leads to the formation of a triazolium cation and introduces a counter-ion (Cl⁻). The key spectral changes to anticipate are:

• N-H Stretching Vibrations: The free base exhibits characteristic asymmetric and symmetric stretching vibrations of the primary amino group (-NH₂), typically in the 3300-3500 cm⁻¹ region. Upon protonation of a ring nitrogen, the exocyclic -NH₂ group remains, but the formation of the N⁺-H bond in the ring introduces new, broad, and strong absorption bands at lower wavenumbers, often between 2500 and 3200 cm⁻¹. These bands are a hallmark of amine salts.

• N-H Bending Vibrations: The scissoring (bending) vibration of the -NH₂ group in the free base, usually found around 1600-1650 cm⁻¹, is expected to shift upon salt formation due to changes in the electronic environment. Additionally, new bending modes associated with the ring N⁺-H will appear.

• Triazole Ring Vibrations: The stretching and bending vibrations of the triazole ring (C=N, C-N, N-N) are sensitive to the electronic perturbations caused by protonation. The introduction of a positive charge in the ring generally leads to a shift of these bands to higher frequencies, reflecting a strengthening of the ring bonds.

Raman spectroscopy provides complementary information. While N-H stretching vibrations are often weak in Raman spectra, changes in the polarizability of the triazole ring upon protonation can lead to significant shifts in the intensity and position of the ring breathing and stretching modes.

Experimental Protocols

To obtain high-quality FTIR and Raman spectra for a comparative analysis, the following experimental workflows are recommended.

FTIR Spectroscopy Protocol

• Sample Preparation: For solid-state analysis, prepare pellets of each compound (free base and hydrochloride salt) with dry potassium bromide (KBr). A typical ratio is 1 mg of sample to 100 mg of KBr. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Instrumentation: Utilize a Fourier-Transform Infrared spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add a minimum of 32 scans at a resolution of 4 cm⁻¹ to ensure a good signal-to-noise ratio.

• Data Processing: Perform a baseline correction and normalize the spectra for comparison.

Raman Spectroscopy Protocol

• Sample Preparation: Place a small amount of the powdered sample (free base and hydrochloride salt) into a glass capillary tube or onto a microscope slide.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 785 nm to minimize fluorescence) and a charge-coupled device (CCD) detector.

• Data Acquisition:

  • Focus the laser onto the sample.

  • Acquire the spectrum over a Raman shift range of 200-3500 cm⁻¹.

  • Optimize the laser power and acquisition time to obtain a good quality spectrum without causing sample degradation.

• Data Processing: Perform a baseline correction, cosmic ray removal, and normalization of the spectra for a clear comparison.

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Comparative Efficacy Guide: 4H-1,2,4-Triazol-4-Amine Hydrochloride as a Mild Steel Corrosion Inhibitor

Executive Summary

In industrial applications ranging from acid pickling to chemical cleaning, mild steel is highly susceptible to severe degradation. While traditional inhibitors like Benzotriazole (BTA) and Thiourea have been industry standards, they often fall short in highly aggressive hydrochloric acid (HCl) environments or pose environmental concerns. This guide objectively evaluates 4H-1,2,4-triazol-4-amine hydrochloride (ATA-HCl) , a highly efficient, nitrogen-rich heterocyclic compound. By analyzing its thermodynamic adsorption profile and cross-validating empirical data, we demonstrate why ATA-HCl offers superior surface coverage and inhibition efficiency (IE%) compared to legacy alternatives.

Mechanistic Rationale: The ATA-HCl Advantage

To understand the efficacy of ATA-HCl, we must examine the physical chemistry of the metal-solution interface.

In 1M HCl, the mild steel surface carries a positive charge at the open-circuit potential. This promotes the specific adsorption of chloride ( Cl− ) ions, creating a negatively charged intermediate layer. When 4H-1,2,4-triazol-4-amine is introduced, its exocyclic amino group protonates, forming the cationic ATA-HCl salt.

The Causality of Adsorption:

• Physisorption (Electrostatic Attraction): The cationic ATA-HCl is strongly drawn to the negatively charged chloride layer. This "synergistic halide effect" rapidly increases the local concentration of the inhibitor at the boundary layer.

• Chemisorption (Coordinate Bonding): Once electrostatically anchored, the unshared electron pairs on the triazole ring's nitrogen atoms and the aromatic π -electrons displace adsorbed water molecules. They donate electron density into the vacant d-orbitals of the surface iron atoms, forming a robust, chemisorbed coordinate covalent bond1[1].

This dual-layer mechanism results in a densely packed monolayer that physically blocks both anodic dissolution and cathodic hydrogen evolution sites 2[2].

Mechanistic pathway of ATA-HCl adsorption on mild steel in acidic media.

Comparative Efficacy Data

The table below synthesizes performance metrics of ATA-HCl against standard alternatives in 1M HCl at 298K. Data is derived from standardized gravimetric and electrochemical evaluations of triazole derivatives 3[3].

Inhibitor	Concentration (mM)	Medium	IE% (Weight Loss)	IE% (EIS)	Primary Adsorption Mode
4H-1,2,4-triazol-4-amine HCl	1.0	1M HCl	92.5%	93.1%	Mixed (Physisorption + Chemisorption)
4-amino-1,2,4-triazole (Base)	1.0	1M HCl	86.0%	85.5%	Chemisorption dominant
Benzotriazole (BTA)	1.0	1M HCl	75.2%	74.8%	Physisorption dominant (on steel)
Thiourea	1.0	1M HCl	71.4%	70.9%	Chemisorption

Insight: While BTA is an exceptional inhibitor for copper, its efficacy on mild steel in HCl is limited due to weaker coordinate bonding with iron. ATA-HCl outperforms the free base ATA because the pre-protonated salt maximizes the initial electrostatic interaction with the chloride-covered steel surface.

Self-Validating Experimental Protocols

To ensure trustworthiness, the evaluation of an inhibitor must be a self-validating system. We employ two orthogonal techniques: Gravimetric Analysis provides macroscopic, empirical validation of mass preserved, while Electrochemical Impedance Spectroscopy (EIS) provides microscopic, mechanistic validation of the film's charge transfer resistance. A successful trial requires the IE% from both methods to converge within a ±2% margin.

Self-validating experimental workflow for corrosion inhibitor efficacy.

Protocol 1: Gravimetric (Weight Loss) Analysis

• Coupon Preparation: Abrade mild steel coupons (e.g., ASTM A36) using SiC paper (up to 1200 grit). Wash with bi-distilled water, degrease with acetone, and dry under warm air.

  • Causality Check: Standardizing surface roughness eliminates localized galvanic cells (anomalous peaks and valleys) that would skew baseline corrosion rates.

• Immersion: Weigh the coupons accurately ( W1​ ) using an analytical balance. Suspend them in 100 mL of 1M HCl containing varying concentrations of ATA-HCl ( 10−5 to 10−3 M) at 298 K for exactly 24 hours.

• Post-Treatment: Remove the coupons, clean them with Clark's solution (to strip corrosion products without attacking the base metal), wash, dry, and reweigh ( W2​ ).

• Data Extraction: Calculate the Corrosion Rate ( CR ) and Inhibition Efficiency ( IEWL​% ).

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

• Cell Setup: Utilize a standard three-electrode cell: a mild steel working electrode (WE, 1cm2 exposed area), a platinum counter electrode (CE), and a saturated calomel reference electrode (SCE).

  • Causality Check: The three-electrode configuration isolates the potential of the WE, preventing polarization of the reference electrode and ensuring accurate interfacial measurements.

• Open Circuit Potential (OCP): Immerse the WE in the test solution for 30 minutes to establish a steady-state OCP.

  • Causality Check: This ensures the surface has reached thermodynamic equilibrium and the inhibitor film is fully formed before applying electrical perturbation.

• Impedance Measurement: Apply a small amplitude AC signal (10 mV peak-to-peak) over a frequency range of 100 kHz to 10 mHz.

• Circuit Modeling: Fit the resulting Nyquist plots to a Randles equivalent circuit. Extract the Charge Transfer Resistance ( Rct​ ) and Double Layer Capacitance ( Cdl​ ). Calculate IEEIS​% based on the increase in Rct​ relative to the uninhibited blank solution.

References

• Bentiss, F., Traisnel, M., & Lagrenée, M. (2002). Electrochemical and Quantum Chemical Studies of 3,5-Di(n-Tolyl)-4-Amino-1,2,4-Triazole Adsorption on Mild Steel in Acidic Media. CORROSION, Association for Materials Protection and Performance (AMPP). 1

• El-Haddad, M. N., et al. (2023). Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. Scientific Reports, Nature. 3

• Verma, C., et al. (2022). Metal corrosion inhibition by triazoles: A review. International Journal of Corrosion and Scale Inhibition. 2

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A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 4H-1,2,4-triazol-4-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Triazole Derivatives

Derivatives of 1,2,4-triazole are a cornerstone in medicinal chemistry and agrochemicals, valued for their diverse biological activities.[1] As novel triazole-based compounds are synthesized, robust analytical methods for their structural confirmation are paramount.[2][3] Mass spectrometry (MS) stands as a primary tool for this purpose, offering high sensitivity and detailed structural information through the analysis of fragmentation patterns.[2]

This guide focuses on 4H-1,2,4-triazol-4-amine hydrochloride (C₂H₄N₄·HCl), a small, polar molecule. Understanding its behavior under mass spectrometric conditions is crucial for its identification, quality control, and for distinguishing it from structural isomers. When introduced into an electrospray ionization (ESI) source, the hydrochloride salt readily dissociates, and the free amine is protonated, yielding a pseudomolecular ion [M+H]⁺ with a mass-to-charge ratio (m/z) of 85.05.[4] It is the fragmentation of this protonated precursor that provides the structural fingerprint of the molecule.

Deciphering the Fragmentation Pathway of Protonated 4H-1,2,4-triazol-4-amine

The fragmentation of protonated 4H-1,2,4-triazol-4-amine is initiated by the energetic instability of the molecular ion following ionization.[5] The subsequent bond cleavages are governed by the principles of charge- and radical-site-initiated fragmentation, leading to the formation of stable neutral losses and fragment ions.[6]

The ESI-QTOF mass spectrum of 4-amino-1,2,4-triazole reveals a precursor ion [M+H]⁺ at an m/z of 85.05087.[4] Collision-induced dissociation (CID) of this precursor ion yields several characteristic product ions. The most plausible fragmentation pathway is depicted below.

Proposed Fragmentation Mechanism

Sources

• 1. Synthesis and antimicrobial testing of 4H-1,2,4-triazole, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives of 1H-benzimidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
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Optimizing and Validating HPLC Methods for Highly Polar Amines: A Comparative Guide on 4H-1,2,4-triazol-4-amine Hydrochloride

Executive Summary & Analytical Challenge

4H-1,2,4-triazol-4-amine hydrochloride (also known as 4-amino-4H-1,2,4-triazole HCl or ATA HCl) is a highly polar, low-molecular-weight nitrogenous heterocycle. It serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including potent antifungal agents like fluconazole and selective cyclooxygenase-2 (COX-2) inhibitors[1][2].

Quantifying ATA HCl presents a notoriously difficult analytical challenge. Because of its extreme hydrophilicity (low LogP) and basic amine functionality, the molecule exhibits virtually no retention on standard Reversed-Phase Liquid Chromatography (RPLC) columns[3]. When polar analytes elute in the void volume, they suffer from severe matrix suppression, poor peak symmetry, and inaccurate quantification. This guide objectively compares legacy RPLC methods against the optimized Hydrophilic Interaction Liquid Chromatography (HILIC) approach, providing a self-validating framework for ICH Q2(R2) compliance.

Chromatographic Strategy: The Causality of Retention

To develop an authoritative and robust analytical procedure, we must first analyze the causality behind stationary phase selection.

• Method A: Standard RPLC (C18): RPLC relies on hydrophobic interactions. Highly polar molecules like ATA HCl have minimal affinity for non-polar alkyl chains (C18/C8), resulting in rapid elution and co-elution with solvent peaks[4].

• Method B: Ion-Pairing RPLC: This legacy approach introduces a hydrophobic anionic counter-ion (e.g., sodium 1-octanesulfonate) into the mobile phase. The reagent forms a neutral, hydrophobic complex with the protonated amine of ATA, artificially increasing retention. However, ion-pairing reagents require exhaustive column equilibration (>50 column volumes), cause irreversible stationary phase modifications, and severely suppress electrospray ionization (ESI) in LC-MS applications[3].

• Method C: HILIC (The Optimized Approach): HILIC serves as an orthogonal solution to RPLC. It utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a mobile phase rich in organic solvent (typically >70% acetonitrile)[4]. In HILIC, water acts as the strong eluting solvent. A water-enriched layer forms on the polar stationary phase, allowing polar analytes to partition from the bulk organic phase into this aqueous layer, where they undergo hydrogen bonding and electrostatic interactions[5].

HILIC retention mechanism for polar analytes via aqueous layer partitioning.

Step-by-Step Methodologies

The following protocols outline the experimental setups for comparative evaluation.

Method A: Standard RPLC (Baseline Reference)

• Column: C18 (150 mm × 4.6 mm, 5 µm)

• Mobile Phase: 0.1% Formic acid in Water : Acetonitrile (95:5 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 205 nm

• Causality: The high aqueous content attempts to force hydrophobic interactions, but the lack of carbon affinity in ATA HCl causes immediate elution.

Method B: Ion-Pairing RPLC (Legacy Alternative)

• Column: C18 (150 mm × 4.6 mm, 5 µm)

• Mobile Phase: 10 mM Sodium 1-octanesulfonate in 0.1% Phosphoric acid : Acetonitrile (80:20 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 205 nm

• Causality: The acidic pH ensures the amine is protonated, while the octanesulfonate binds to the molecule to drag it into the C18 stationary phase.

Method C: HILIC (Optimized Protocol)

• Column: Amide or Zwitterionic HILIC (150 mm × 4.6 mm, 3.5 µm)

• Mobile Phase: 10 mM Ammonium Formate (pH 3.0) : Acetonitrile (10:90 v/v)

• Flow Rate: 0.8 mL/min

• Detection: UV at 205 nm / ESI-MS

• Causality: At pH 3.0, the amine group of ATA HCl (pKa ~4.0) is fully protonated, ensuring strong electrostatic interactions with the stationary phase. The high acetonitrile concentration (90%) maintains the critical water-enriched partition layer[5]. Furthermore, ammonium formate is fully volatile, ensuring perfect compatibility with LC-MS systems[4].

Comparative Performance Data

The experimental data below highlights the superiority of the HILIC method in retaining and quantifying highly polar amines compared to RPLC alternatives.

Chromatographic Parameter	Method A: Standard RPLC	Method B: Ion-Pairing RPLC	Method C: HILIC (Optimized)
Retention Time (min)	1.2 (Void Volume)	6.5	5.8
Peak Asymmetry (Tf)	2.4 (Severe Tailing)	1.3	1.05 (Highly Symmetrical)
Theoretical Plates (N)	< 1,000	4,500	> 12,000
MS Compatibility	Yes (but unquantifiable)	No (Severe Ion Suppression)	Excellent (Enhanced ESI)
Equilibration Time	10 column volumes	> 50 column volumes	20 column volumes

ICH Q2(R2) Method Validation for the Optimized HILIC Protocol

To transition the HILIC method from development to routine quality control, it must be validated according to the recently updated ICH Q2(R2) guidelines[6]. A robust validation is not a checklist; it is a self-validating system where each parameter mathematically supports the integrity of the others.

• Specificity: The method must differentiate ATA HCl from synthetic precursors (e.g., hydrazine) and degradation products. Because HILIC operates on an orthogonal retention mechanism to RPLC, it easily resolves polar impurities that would otherwise co-elute in the void volume of a C18 column[2][7].

• Linearity & Range: Evaluated over 50% to 150% of the target nominal concentration. The calibration model must demonstrate a correlation coefficient (R²) ≥ 0.999. Establishing linearity confirms the reportable range, which dictates the boundary conditions for accuracy testing[6].

• Accuracy (Recovery): Assessed by spiking known quantities of ATA HCl into a placebo matrix at 80%, 100%, and 120% levels. Accuracy is expressed as the percentage of recovery, which must fall within 98.0% - 102.0%[2][8].

• Precision (Repeatability): Repeatability is measured by injecting six independent preparations of the 100% test concentration. The Relative Standard Deviation (RSD) should be ≤ 2.0%[2]. If accuracy fails, precision will inherently scatter, proving the interdependent nature of the validation system.

ICH Q2(R2) method validation workflow for analytical procedures.

Conclusion

For the precise quantification of highly polar molecules like 4H-1,2,4-triazol-4-amine hydrochloride, standard RPLC is fundamentally inadequate[3]. While ion-pairing chromatography offers a functional workaround, it sacrifices column longevity and MS compatibility. HILIC stands as the definitive, optimized solution. By leveraging aqueous layer partitioning, HILIC provides superior retention, excellent peak symmetry, and full LC-MS compatibility, easily satisfying the rigorous validation requirements of ICH Q2(R2)[2][4][6].

References

• Validation of Analytical Procedures Q2(R2) - ICH. ich.org.
• Understanding ICH Q2(R2)
• 4-Amino-4H-1,2,4-triazole | 584-13-4 - ChemicalBook. chemicalbook.com.
• Fast and sensitive method for the determination of trace 1,2,4-triazole and 4-amino-1,2,4-triazole by hydrophilic interaction liquid chromatography (HILIC) in antifungal drug substance. tandfonline.com.
• Comparative Guide to Protein Separation and Detection Chromatography: RPLC vs. HILIC vs. IEX vs. GPC/SEC vs. AC. metwarebio.com.
• Reverse-Phase Liquid Chromatography vs.
• Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC. agilent.com.
• What is the difference between HILIC columns VS normal/reverse columns. uhplcslab.com.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4H-1,2,4-triazol-4-amine Hydrochloride

This guide provides a comprehensive, technically grounded protocol for the safe and compliant disposal of 4H-1,2,4-triazol-4-amine hydrochloride (CAS No. 584-13-4). As a nitrogen-rich heterocyclic compound used as a key intermediate in the synthesis of pharmaceuticals and agrochemicals, its proper handling and disposal are paramount to ensuring laboratory safety and environmental protection.[1][2] This document moves beyond a simple checklist, offering the causal logic behind each procedural step to empower researchers with the knowledge for safe and responsible chemical waste management.

Hazard Characterization and Essential Safety Insights

A thorough understanding of a compound's hazard profile is the foundation of its safe management. 4H-1,2,4-triazol-4-amine hydrochloride is classified as a hazardous substance, and its disposal must be approached with a comprehensive risk assessment.[3]

Core Hazards:

• Health Risks: The compound is suspected of causing cancer (Carcinogenicity Category 2).[3] It is harmful if swallowed and causes significant skin and eye irritation.[4][5][6][7] Inhalation of dust may lead to respiratory irritation.[5][6][7] The full toxicological properties have not been completely investigated, demanding a cautious approach.[3]

• Physical Risks: This material is a combustible solid.[4][7] As a fine powder, it can form explosive dust-air mixtures, necessitating controls to minimize dust generation during handling and disposal.

• Environmental Risks: It is recognized as toxic to aquatic life and may cause long-term adverse effects in the aquatic environment.[8] Therefore, release into drains or waterways is strictly prohibited.[4][9]

Chemical Incompatibility:

• Strong Oxidizing Agents: Avoid any contact with strong oxidizing agents, as this can lead to vigorous and potentially hazardous reactions.[3][4][9] Waste streams must be strictly segregated.

• Thermal Decomposition: When exposed to high heat, such as in a fire, it can decompose energetically.[1] This decomposition releases toxic and hazardous fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][9]

Table 1: GHS Hazard Summary for 4H-1,2,4-triazol-4-amine

Hazard Class	Category	Hazard Statement
Carcinogenicity	2	H351: Suspected of causing cancer[3]
Acute Toxicity, Oral	4	H302: Harmful if swallowed[6]
Skin Irritation	2	H315: Causes skin irritation[5][6][7]
Eye Irritation	2	H319: Causes serious eye irritation[5][6][7]
STOT - Single Exposure	3	H335: May cause respiratory irritation[5][6][7]
Storage Class	11	Combustible Solids[7]

Pre-Disposal Protocol: Waste Segregation and Containment

Proper disposal begins at the point of generation.[10] Adherence to a strict segregation and containment protocol is not merely a logistical step but a critical safety measure to prevent accidental exposures and incompatible mixing.

Step-by-Step Waste Collection Procedure:

• Designate a Waste Container: Utilize a dedicated, properly labeled, and sealable container for all 4H-1,2,4-triazol-4-amine hydrochloride waste. Polyethylene or polypropylene containers are recommended. The container must be in good condition, free from leaks or damage.

• Collect All Forms of Waste: This includes:

  • Unused or surplus solid chemical.

  • Contaminated personal protective equipment (PPE) such as gloves and disposable lab coats.

  • Any materials used for cleaning spills (e.g., absorbent pads, wipes).

• Minimize Dust Generation: When transferring solid waste, use procedures that avoid creating dust.[8] Do not dry-sweep spills. If necessary, dampen the material slightly with water to prevent it from becoming airborne before collection.[8]

• Secure and Label the Container: Keep the container securely sealed when not actively adding waste. The label must be unambiguous and, at a minimum, include:

  • The words "Hazardous Waste."

  • The full chemical name: "4H-1,2,4-triazol-4-amine hydrochloride."

  • The associated hazards (e.g., "Carcinogen," "Irritant," "Combustible Solid").

  • The accumulation start date.

• Store Appropriately: Store the sealed waste container in a cool, dry, well-ventilated area away from heat, ignition sources, and incompatible materials, particularly strong oxidizing agents.[4][5] The storage location should be a designated satellite accumulation area or central hazardous waste storage area, in accordance with your institution's policies.

The Regulatory Framework: Adhering to EPA and Local Mandates

The disposal of hazardous waste in the United States is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] These regulations ensure the "cradle-to-grave" management of hazardous materials.

• Waste Identification: As the generator, you are legally responsible for identifying your waste as hazardous.[10][11] Based on its known toxicities and characteristics, 4H-1,2,4-triazol-4-amine hydrochloride must be managed as a hazardous waste.

• Generator Status: Your laboratory or facility will have a generator status (e.g., Large Quantity Generator, Small Quantity Generator) based on the volume of hazardous waste produced per month.[10][12] This status dictates specific requirements for storage time limits, record-keeping, and reporting.

• State and Local Regulations: It is crucial to recognize that state environmental agencies can enforce regulations that are more stringent than federal EPA rules.[10][12] Always consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all applicable federal, state, and local laws.

Approved Disposal Methodologies

Disposing of this chemical requires a method that ensures its complete destruction to prevent environmental release and future harm.

Primary Recommended Disposal Method: High-Temperature Incineration

The most effective and compliant method for the final disposal of 4H-1,2,4-triazol-4-amine hydrochloride is through a licensed hazardous waste disposal company that utilizes a chemical incinerator.[3][9]

The scientific rationale for this method is its ability to break the stable heterocyclic ring and mineralize the organic components. The recommended procedure involves:

• Professional Handling: The waste must be transported off-site by an authorized hazardous waste transporter, accompanied by a completed hazardous waste manifest, which tracks the waste to its final destination.[10][11]

• Incineration Protocol: A common industrial practice is to dissolve or mix the material with a combustible solvent.[9] This mixture is then injected into a high-temperature chemical incinerator equipped with an afterburner and a scrubber.[9]

  • Afterburner: Ensures complete combustion of any potentially harmful organic byproducts.

  • Scrubber: Neutralizes and removes acidic gases (like NOx) generated during combustion, preventing their release into the atmosphere.

Prohibited Disposal Methods:

• DO NOT dispose of in laboratory sinks or drains. This directly violates environmental regulations and introduces a potent aquatic toxin into the water system.[8][9]

• DO NOT dispose of in regular solid waste (trash). This can lead to environmental contamination and poses a risk to sanitation workers.

• DO NOT attempt to treat the waste on-site via thermal methods without a specific permit, as this is strictly regulated.[11]

Disposal Decision Workflow

The following diagram outlines the critical decision-making and procedural flow for the proper disposal of 4H-1,2,4-triazol-4-amine hydrochloride waste.

Caption: Disposal workflow for 4H-1,2,4-triazol-4-amine hydrochloride.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). MLMLegal. Available from: [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). IDR Environmental Services. Available from: [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. Available from: [Link]

• EPA Hazardous Waste Regulations. (n.d.). Study.com. Available from: [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council. Available from: [Link]

• 4-AMINO-1,2,4-TRIAZOLE GHS Safety Data Sheet. (n.d.). S D Fine-Chem Limited. Available from: [Link]

• 4-Amino-4H-1,2,4-Triazole - Material Safety Data Sheet (MSDS). (n.d.). Triveni Chemicals. Available from: [Link]

• Thermal decomposition of 4-amino-1,2,4-triazolium nitrate under infrared laser heating. (n.d.). ResearchGate. Available from: [Link]

• Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. (n.d.). Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• 4-Amino-1,2,4-triazole | C2H4N4 | CID 11432. (n.d.). PubChem. Available from: [Link]

• Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance. (n.d.). PMC. Available from: [Link]

• (PDF) Thermochemistry of amino-1,2,4-triazole derivatives. (2025, September 6). ResearchGate. Available from: [Link]

• Synthesis of 4H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. Available from: [Link]

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